3-ethyl-1,5-diphenyl-1H-Pyrazole

Core Science & Biosynthesis

Technical Whitepaper: Comprehensive Safety Data Sheet (SDS) and Toxicity Profile of 3-Ethyl-1,5-diphenyl-1H-Pyrazole

Executive Summary & Chemical Identity

3-Ethyl-1,5-diphenyl-1H-pyrazole (CAS: 908329-99-7) is a synthetic heterocyclic compound belonging to the 1,5-diarylpyrazole class. This structural motif is highly privileged in medicinal chemistry, serving as the core scaffold for numerous blockbuster drugs and investigational compounds, including cyclooxygenase-2 (COX-2) inhibitors (e.g., celecoxib) and cannabinoid receptor 1 (CB1) antagonists (e.g., rimonabant)[1][2].

The substitution of an ethyl group at the 3-position provides specific steric and lipophilic properties that influence its binding kinetics and blood-brain barrier (BBB) permeability. This whitepaper provides an in-depth analysis of its physicochemical properties, safety profile, and the rigorous experimental methodologies required to evaluate its toxicity and pharmacodynamics.

Physicochemical Properties & Hazard Identification

Understanding the baseline physicochemical properties is essential for predicting the pharmacokinetic behavior and environmental fate of 3-ethyl-1,5-diphenyl-1H-pyrazole. The diarylpyrazole core renders the molecule highly lipophilic, which necessitates specific handling and formulation strategies during biological evaluation.

Quantitative Data Summary

Table 1: Physicochemical Properties of 3-Ethyl-1,5-diphenyl-1H-pyrazole

Parameter	Value / Description	Reference
CAS Registry Number	908329-99-7	[3]
Molecular Formula	C17H16N2	[3]
Molecular Weight	248.32 g/mol	[3]
Predicted Boiling Point	393.2 ± 11.0 °C	[3]
Predicted Density	1.05 ± 0.1 g/cm³	[3]
Structural Class	1,5-Disubstituted Pyrazole	[4]

Hazard Classification (GHS Proxy)

Based on structurally analogous 1,5-diphenylpyrazoles, this compound is classified under the following hazard categories:

• Skin Irritation (Category 2): May cause skin irritation upon prolonged exposure.

• Eye Irritation (Category 2A): Causes serious eye irritation.

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.

• Aquatic Toxicity (Acute 1 / Chronic 1): Highly lipophilic pyrazoles often exhibit significant toxicity to aquatic life with long-lasting effects due to bioaccumulation potential.

Pharmacodynamics and Toxicity Mechanisms

The toxicity and pharmacological efficacy of 1,5-diphenylpyrazoles are inextricably linked to their ability to intercede in lipid signaling pathways. The two primary targets are the arachidonic acid cascade (via COX-2) and the endocannabinoid system (via CB1 and MAGL)[1][4].

• COX-2 Inhibition: The 1,5-diphenyl moiety is perfectly contoured to insert into the hydrophobic side pocket of the COX-2 enzyme, blocking the conversion of arachidonic acid to pro-inflammatory prostaglandins[2]. While therapeutically beneficial for inflammation, off-target inhibition of COX-1 or excessive COX-2 blockade can lead to gastrointestinal toxicity and cardiovascular events.

• CB1 Antagonism: 1,5-diphenylpyrazoles can act as inverse agonists/antagonists at the CB1 receptor. Central penetration can lead to severe psychiatric side effects, making the evaluation of BBB permeability a critical safety parameter[1]. The 3-ethyl substitution modulates the topological polar surface area (TPSA), directly impacting Central Nervous System (CNS) exposure.

Fig 1: Pharmacodynamic modulation of COX-2 and CB1 pathways by 1,5-diphenylpyrazole derivatives.

Experimental Methodologies: Toxicity and Binding Validation

To establish a rigorous safety profile, screening protocols must be designed as self-validating systems . This means incorporating orthogonal assays to confirm primary readouts, thereby eliminating false positives caused by assay interference, compound aggregation, or non-specific cytotoxicity.

Protocol A: Self-Validating In Vitro Cytotoxicity Assay (MDCK Cells)

Madin-Darby Canine Kidney (MDCK) cells are utilized not only for general cytotoxicity but also to model BBB permeability (MDCK-MDR1)[1].

• Causality & Rationale: Assessing basal cytotoxicity while simultaneously evaluating efflux pump interaction ensures that apparent "safety" in CNS models isn't merely a result of cell death.

• Step 1 (Cell Seeding): Plate MDCK cells at 1×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Step 2 (Compound Treatment): Prepare a serial dilution of 3-ethyl-1,5-diphenyl-1H-pyrazole (0.1 µM to 100 µM) in DMSO. The final DMSO concentration in the assay must not exceed 0.5% to prevent solvent-induced toxicity. Treat cells in triplicate. Include a vehicle control (0.5% DMSO) and a positive control for toxicity (e.g., Doxorubicin).

• Step 3 (Primary Readout - MTT Assay): After 48 hours, add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Solubilize formazan crystals with 100 µL of acidified isopropanol and measure absorbance at 570 nm.

• Step 4 (Orthogonal Validation - LDH Release): To confirm that a reduction in MTT signal is due to cell death (membrane compromise) rather than mere metabolic slowdown, quantify Lactate Dehydrogenase (LDH) release in the culture media using a coupled enzymatic assay. A true toxicant will show a dose-dependent decrease in MTT and a proportional increase in LDH.

Protocol B: COX-2 Selectivity and Inhibition Profiling

• Causality & Rationale: Toxicity often arises from poor selectivity. Evaluating both COX-1 and COX-2 inhibition ensures the compound does not cause the gastrointestinal toxicity associated with COX-1 blockade.

• Step 1: Reconstitute purified human recombinant COX-1 and COX-2 enzymes in Tris-HCl buffer (pH 8.0) containing hematin and phenol.

• Step 2: Pre-incubate the enzymes with varying concentrations of the pyrazole derivative for 15 minutes at 37°C. Use Celecoxib as a reference standard[2].

• Step 3: Initiate the reaction by adding arachidonic acid. Terminate after exactly 2 minutes using SnCl₂/HCl.

• Step 4: Quantify the production of Prostaglandin E2 (PGE2) via Enzyme-Linked Immunosorbent Assay (ELISA). Calculate the Selectivity Index (SI) as IC50​(COX−1)/IC50​(COX−2) .

Fig 2: Self-validating experimental workflow for evaluating pyrazole derivative toxicity.

Handling, Storage, and Safety Protocols

To maintain scientific integrity and personnel safety, strict adherence to the following protocols is required when handling 3-ethyl-1,5-diphenyl-1H-pyrazole:

• Personal Protective Equipment (PPE): Nitrile gloves (minimum 0.11 mm thickness), safety goggles with side shields, and a flame-resistant lab coat.

• Storage Conditions: Store in a tightly closed container in a dry, well-ventilated area. Recommended storage temperature is 2-8°C to prevent degradation. Keep away from strong oxidizing agents.

• Spill Response: Do not generate dust. Sweep up the solid using a spark-proof tool and place it in an appropriate waste disposal container. Ventilate the area and wash the spill site with a 10% ethanol/water solution to dissolve any residual lipophilic compound before final water rinsing.

References

• Journal of Medicinal Chemistry (ACS Publications) - Design and Synthesis of Cannabinoid Receptor 1 Antagonists for Peripheral Selectivity URL:[Link]

• Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis) - Towards safer anti-inflammatory therapy: synthesis of new thymol–pyrazole hybrids as dual COX-2/5-LOX inhibitors URL:[Link]

• Journal of Medicinal Chemistry (ACS Publications) - Discovery of 1,5-Diphenylpyrazole-3-Carboxamide Derivatives as Potent, Reversible, and Selective Monoacylglycerol Lipase (MAGL) Inhibitors URL:[Link]

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A Technical Guide to the UV-Vis Absorption Spectrum of 3-ethyl-1,5-diphenyl-1H-Pyrazole

Abstract

This technical guide provides a comprehensive analysis of the ultraviolet-visible (UV-Vis) absorption spectrum of 3-ethyl-1,5-diphenyl-1H-pyrazole. Pyrazole derivatives are fundamental scaffolds in medicinal chemistry and drug development, making their analytical characterization crucial for quality control, structural elucidation, and understanding their electronic properties.[1][2] This document details the underlying electronic transitions, the profound influence of solvent polarity on spectral features, and a robust, step-by-step protocol for acquiring and interpreting the UV-Vis spectrum. The insights provided herein are intended for researchers, analytical chemists, and drug development professionals who require a deep understanding of the spectroscopic behavior of this important class of heterocyclic compounds.

Introduction: The Spectroscopic Signature of a Privileged Scaffold

The pyrazole nucleus is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. Its derivatives are recognized as "privileged structures" in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities.[2][3] The compound 3-ethyl-1,5-diphenyl-1H-pyrazole combines this core with two phenyl rings and an ethyl group, creating a molecule with a rich electronic environment.

UV-Vis spectroscopy is a powerful, non-destructive, and accessible analytical technique for characterizing compounds with chromophores—molecular groups that absorb light in the UV-visible range.[4][5] For 3-ethyl-1,5-diphenyl-1H-pyrazole, the chromophore is the extended π-conjugated system that includes the pyrazole ring and the two attached phenyl rings. Analyzing the UV-Vis spectrum provides a unique "fingerprint" of this electronic system, which is invaluable for confirming identity, assessing purity, and investigating molecular interactions.[4]

This guide will deconstruct the spectrum of this molecule, moving from theoretical principles to practical application.

Theoretical Foundation: Electronic Transitions and Structural-Spectral Correlations

The absorption of UV-Vis radiation by an organic molecule promotes electrons from a lower energy ground state to a higher energy excited state.[6] The specific wavelengths at which absorption occurs are determined by the energy gap between these states. In 3-ethyl-1,5-diphenyl-1H-pyrazole, the key electronic transitions are of the π → π* type.

• π → π Transitions:* These transitions involve the excitation of an electron from a π bonding orbital to a π* antibonding orbital.[6][7] They are characteristic of compounds with conjugated double bonds, such as aromatic rings. These transitions are typically high-intensity, resulting in large molar absorptivity (ε) values.[6] The unsubstituted pyrazole ring exhibits a strong π → π* transition at approximately 203 nm.[8][9]

• n → π Transitions:* While the pyrazole nitrogen atoms possess lone pairs (n electrons), these electrons are integral to the aromatic sextet of the pyrazole ring. Consequently, any n → π* transitions are often weak and submerged within the much more intense π → π* absorption band.[8]

The defining feature of 3-ethyl-1,5-diphenyl-1H-pyrazole is the extensive conjugation between the pyrazole core and the two phenyl rings. This conjugation lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), resulting in a shift of the absorption maximum (λmax) to longer wavelengths (a bathochromic or "red" shift) compared to the individual, unconjugated chromophores.[10] Based on data from similarly substituted pyrazole derivatives, the primary π → π* absorption band for this compound is expected to appear in the 250-280 nm range.[11][12]

Caption: The chromophore of 3-ethyl-1,5-diphenyl-1H-pyrazole.

The Critical Role of Solvent: Understanding Solvatochromism

The choice of solvent can significantly alter the position and intensity of absorption bands—a phenomenon known as solvatochromism. This effect arises from differential solvation of the molecule's ground and excited states.[6] For π → π* transitions, the excited state is generally more polar than the ground state.

• Polar Solvents (e.g., Ethanol, Acetonitrile): These solvents will more effectively stabilize the polar excited state through dipole-dipole interactions. This stabilization lowers the energy of the excited state more than the ground state, reducing the overall energy gap for the transition. The result is a bathochromic (red) shift —a shift to a longer λmax.[6][10]

• Non-polar Solvents (e.g., Hexane, Cyclohexane): These solvents interact weakly with the molecule in both its ground and excited states. The spectrum recorded in a non-polar solvent is often considered a baseline representation of the molecule's electronic transitions with minimal external interference.

This predictable solvent-induced shift is a key diagnostic tool. Observing a red shift in the λmax of the primary absorption band upon increasing solvent polarity provides strong evidence that the transition is indeed of the π → π* type.[13]

Predicted Spectral Data

The following table summarizes the expected UV-Vis absorption maxima for 3-ethyl-1,5-diphenyl-1H-pyrazole in solvents of varying polarity, based on the principles of solvatochromism and data from analogous pyrazole structures.[10][11][12]

Solvent	Polarity	Expected λmax (nm)	Expected Shift
Hexane	Non-polar	~255 - 265	Baseline
Dichloromethane	Polar Aprotic	~260 - 270	Bathochromic (Red)
Ethanol	Polar Protic	~265 - 275	Bathochromic (Red)

Experimental Protocol: A Self-Validating Workflow

This section provides a rigorous, step-by-step protocol for obtaining a high-quality UV-Vis absorption spectrum. The causality behind each step is explained to ensure scientific integrity.

Instrumentation and Materials

• Instrument: A dual-beam UV-Vis spectrophotometer is required. A dual-beam instrument simultaneously measures the sample and a reference, providing real-time correction for solvent absorbance and instrument drift.[5]

• Cuvettes: Two matched quartz cuvettes (1 cm path length) are essential. Quartz is transparent throughout the UV range (down to ~190 nm), whereas glass or plastic cuvettes absorb UV light and are only suitable for the visible region.[14]

• Solvents: Spectroscopic grade hexane and ethanol. Using high-purity solvents is critical to avoid interference from absorbing impurities.

• Sample: Purified 3-ethyl-1,5-diphenyl-1H-pyrazole.

Workflow Diagram

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Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis of 3-ethyl-1,5-diphenyl-1H-Pyrazole

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 3-ethyl-1,5-diphenyl-1H-pyrazole, a substituted pyrazole of interest in medicinal chemistry and materials science. Pyrazoles are a privileged class of five-membered nitrogen-containing heterocyclic compounds, widely recognized for their diverse pharmacological activities.[1] This guide details a robust two-part synthesis strategy: (1) a base-catalyzed Claisen condensation to prepare the key intermediate, 1-phenyl-1,3-pentanedione, and (2) the subsequent acid-catalyzed Paal-Knorr cyclocondensation with phenylhydrazine.[2] The protocol emphasizes not only the procedural steps but also the underlying chemical principles, safety considerations, and methods for purification and characterization to ensure the isolation of the desired, high-purity regioisomer.

Introduction and Scientific Background

The pyrazole nucleus is a cornerstone in the development of therapeutic agents, exhibiting a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1] The specific substitution pattern on the pyrazole ring dictates its biological function and chemical properties. The target molecule, 3-ethyl-1,5-diphenyl-1H-pyrazole, is synthesized via the Paal-Knorr reaction, a classic and highly effective method for constructing the pyrazole ring from a 1,3-dicarbonyl compound and a hydrazine derivative.[2][3][4][5]

A critical challenge in the synthesis of asymmetrically substituted pyrazoles, such as the target molecule, is controlling regioselectivity. The reaction between an unsymmetrical 1,3-diketone (1-phenyl-1,3-pentanedione) and phenylhydrazine can theoretically yield two distinct regioisomers. This protocol is designed to favor the formation of the desired 3-ethyl-1,5-diphenyl-1H-pyrazole and provides detailed purification steps to isolate it from any potential isomeric byproducts.[6][7]

Overall Synthesis Workflow

The synthesis is performed in two primary stages, starting from commercially available reagents. The workflow is designed for efficiency and scalability in a standard laboratory setting.

Caption: Overall workflow for the synthesis of 3-ethyl-1,5-diphenyl-1H-pyrazole.

Part A: Synthesis of 1-phenyl-1,3-pentanedione

This stage employs a crossed Claisen condensation, a fundamental carbon-carbon bond-forming reaction, to synthesize the required β-diketone precursor.[8][9][10][11] The reaction condenses the enolate of acetophenone with ethyl propionate.

Materials and Reagents (Part A)

Reagent	Formula	MW ( g/mol )	Molar Eq.	Amount
Sodium Metal	Na	22.99	1.1	2.53 g
Absolute Ethanol	C₂H₅OH	46.07	-	50 mL
Acetophenone	C₈H₈O	120.15	1.0	12.0 g (10.0 mL)
Ethyl Propionate	C₅H₁₀O₂	102.13	1.5	15.3 g (17.2 mL)
Diethyl Ether	(C₂H₅)₂O	74.12	-	As needed
Hydrochloric Acid	HCl	36.46	-	2 M (aq)

Step-by-Step Protocol (Part A)

• Preparation of Sodium Ethoxide: Under an inert atmosphere (N₂ or Ar), carefully add sodium metal (2.53 g, 0.11 mol) in small pieces to a flask containing 50 mL of absolute ethanol at 0 °C (ice bath). Allow the reaction to proceed until all sodium has dissolved completely. This in-situ preparation ensures a fresh, anhydrous base, which is critical for the Claisen condensation.

• Reaction Setup: To the freshly prepared sodium ethoxide solution, add acetophenone (12.0 g, 0.10 mol) dropwise while maintaining the temperature below 10 °C.

• Addition of Ester: Following the acetophenone addition, add ethyl propionate (15.3 g, 0.15 mol) dropwise over 30 minutes. The use of excess ester helps drive the reaction towards the desired product in this crossed condensation.[12]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 4 hours, then gently reflux for 1 hour to ensure the reaction goes to completion.

• Work-up: Cool the reaction mixture to room temperature and pour it into 200 mL of ice-cold water.

• Acidification: Carefully acidify the aqueous solution with 2 M HCl until the pH is approximately 5-6. This step protonates the enolate of the β-diketone product, causing it to precipitate or separate.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 75 mL). Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator. The resulting crude oil, 1-phenyl-1,3-pentanedione, can be purified by vacuum distillation or used directly in the next step if purity is deemed sufficient by TLC.[13][14]

Part B: Synthesis of 3-ethyl-1,5-diphenyl-1H-pyrazole

This stage utilizes the Paal-Knorr synthesis, a classic cyclocondensation reaction, to form the pyrazole ring.[2][15] Glacial acetic acid serves as both the solvent and the acid catalyst, promoting the formation of the hydrazone intermediate and subsequent cyclization.

Reaction Mechanism

The reaction proceeds through an initial nucleophilic attack of the more basic nitrogen of phenylhydrazine onto one of the carbonyl carbons of the diketone, forming a hemiaminal intermediate. This is followed by dehydration to a hydrazone. An intramolecular nucleophilic attack by the second nitrogen atom onto the remaining carbonyl group leads to a five-membered ring intermediate, which then undergoes dehydration to yield the final aromatic pyrazole product.

Caption: Mechanism of the Paal-Knorr pyrazole synthesis.

Materials and Reagents (Part B)

Reagent	Formula	MW ( g/mol )	Molar Eq.	Amount
1-phenyl-1,3-pentanedione	C₁₁H₁₂O₂	176.21	1.0	8.81 g
Phenylhydrazine	C₆H₈N₂	108.14	1.05	5.68 g (5.16 mL)
Glacial Acetic Acid	CH₃COOH	60.05	-	50 mL
Ethanol	C₂H₅OH	46.07	-	For recrystallization

Step-by-Step Protocol (Part B)

• Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve 1-phenyl-1,3-pentanedione (8.81 g, 0.05 mol) in glacial acetic acid (50 mL).

• Reagent Addition: Add phenylhydrazine (5.68 g, 0.0525 mol) to the solution. A slight excess of hydrazine ensures complete consumption of the limiting diketone.

• Reaction: Heat the reaction mixture to reflux (approx. 118 °C) and maintain for 3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 7:3 mixture of hexane:ethyl acetate as the mobile phase).

• Work-up: After the reaction is complete (as indicated by the disappearance of the starting material on TLC), cool the mixture to room temperature and pour it into 250 mL of ice-cold water.

• Precipitation: Stir the aqueous mixture. The crude product should precipitate as a solid or an oil. If an oil forms, continue stirring until it solidifies.

• Filtration: Collect the solid precipitate by vacuum filtration and wash thoroughly with cold water to remove residual acetic acid and other water-soluble impurities.

• Drying: Dry the crude product in a vacuum oven at 40-50 °C.

Purification and Characterization

Purification is essential to isolate the desired 3-ethyl-1,5-diphenyl-1H-pyrazole regioisomer from the potential 5-ethyl-1,3-diphenyl-1H-pyrazole byproduct.[6] Column chromatography is the recommended method.[16]

Purification Protocol

• Column Preparation: Pack a silica gel column using a slurry method with a hexane/ethyl acetate (9:1) solvent system.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dry powder onto the top of the prepared column.

• Elution: Elute the column with a hexane/ethyl acetate gradient, starting with 95:5 and gradually increasing the polarity. Collect fractions and monitor by TLC.

• Fraction Pooling: Combine the fractions containing the pure desired product (typically the major isomer).

• Final Steps: Evaporate the solvent from the pooled fractions to obtain the purified product. Recrystallize from hot ethanol to yield a crystalline solid.

Characterization Data

The final product should be characterized to confirm its identity and purity.[1][17][18][19][20]

Analysis	Expected Result
Appearance	White to off-white crystalline solid
Melting Point	To be determined experimentally
¹H NMR (CDCl₃, 400 MHz)	δ (ppm) ≈ 7.2-7.5 (m, 10H, Ar-H), 6.4 (s, 1H, pyrazole C4-H), 2.8 (q, 2H, -CH₂CH₃), 1.3 (t, 3H, -CH₂CH₃)
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm) ≈ 151 (C3), 144 (C5), 140 (N-C Ar), 132 (C-C Ar), 129-125 (Ar-C), 107 (C4), 22 (-CH₂), 14 (-CH₃)
Mass Spec (ESI+)	m/z = 249.1386 [M+H]⁺ (Calculated for C₁₇H₁₇N₂)

Safety and Handling Precautions

• Phenylhydrazine: Is toxic, a suspected carcinogen, and readily absorbed through the skin. Handle only in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.

• Sodium Metal: Is highly reactive with water and flammable. Handle under an inert atmosphere and quench any residual sodium carefully with isopropanol followed by ethanol.

• Solvents: Diethyl ether is extremely flammable. Acetic acid is corrosive. Handle all solvents with appropriate care in a fume hood.

References

• Synthesis and characterization of new 3,5-disubstituted-4,5-dihydro-1H-pyrazole and their carbothioamide derivatives. (2015). European Journal of Chemistry. Available at: [Link]

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• CHEM 2325 Module 30: Crossed Claisen Condensations. (2024). YouTube. Available at: [Link]

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• Harigae, R., Moriyama, K., & Togo, H. (2014). Preparation of 3,5-Disubstituted Pyrazoles and Isoxazoles from Terminal Alkynes, Aldehydes, Hydrazines, and Hydroxylamine. The Journal of Organic Chemistry, 79(5), 2049–2058. Available at: [Link]

• A Proton-Ionizable Ester Crown of 3,5-Disubstituted 1H-Pyrazole Able To Form Stable Dinuclear Complexes with Lipophilic Phenethylamines. (1997). The Journal of Organic Chemistry, 62(12), 3858–3867. Available at: [Link]

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• Synthesis, Characterization, Molecular Docking Studies and Biological Evaluation of Some Novel 3,5-disubstituted-1-phenyl-4,5-dihydro-1H-pyrazole Derivatives. (2024). Bentham Science. Available at: [Link]

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• Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. (2017). The Journal of Organic Chemistry, 82(16), 8864–8872. Available at: [Link]

• Classical Paal-Knorr Cyclization for Synthesis of Pyrrole-Based Aryl Hydrazones and In Vitro/In Vivo Evaluation on Pharmacological Models of Parkinson’s Disease. (2022). Molecules, 27(19), 6248. Available at: [Link]

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Applications of 3-ethyl-1,5-diphenyl-1H-Pyrazole in medicinal chemistry

An in-depth guide for researchers, scientists, and drug development professionals on the medicinal chemistry applications of 3-ethyl-1,5-diphenyl-1H-pyrazole.

Foreword: The Pyrazole Scaffold as a Privileged Structure

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of clinically approved drugs and late-stage clinical candidates. These are termed "privileged structures" due to their ability to bind to a wide range of biological targets with high affinity. The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a quintessential example of such a scaffold.[1][2] Its metabolic stability and versatile synthetic accessibility have made it a cornerstone in the development of novel therapeutics.[1] From the anti-inflammatory COX-2 inhibitor Celecoxib to the anaplastic lymphoma kinase (ALK) inhibitor Crizotinib, the pyrazole core has demonstrated remarkable therapeutic versatility.[1][3][4]

This guide focuses on a specific, yet representative member of this class: 3-ethyl-1,5-diphenyl-1H-pyrazole . While literature dedicated exclusively to this molecule is nascent, its structural features—a 1,5-diphenyl substitution pattern known for influencing kinase inhibition and a 3-ethyl group that can modulate lipophilicity and steric interactions—position it as a compound of significant interest. By synthesizing knowledge from closely related analogues, we can construct a robust framework for investigating its potential applications in medicinal chemistry. This document serves as both an application note and a set of foundational protocols to guide the synthesis, screening, and development of this promising pyrazole derivative.

Part 1: Synthesis and Characterization

The rational design of any drug discovery program begins with the reliable synthesis of the target molecule. The most common and efficient method for constructing the 1,3,5-trisubstituted pyrazole core is the Knoevenagel condensation reaction between a 1,3-dicarbonyl compound and a substituted hydrazine.[5][6][7]

Synthetic Rationale

The chosen synthetic route involves the reaction of 1-phenylpentane-1,3-dione with phenylhydrazine. The 1,3-dicarbonyl provides the C3-C4-C5 backbone of the pyrazole ring, while phenylhydrazine provides the N1-N2 segment. The reaction typically proceeds in a protic solvent like ethanol with an acid catalyst, such as glacial acetic acid, to facilitate the initial condensation and subsequent cyclization/dehydration to form the stable aromatic pyrazole ring.[8]

Workflow for Synthesis of 3-ethyl-1,5-diphenyl-1H-pyrazole

Caption: General workflow for the synthesis and purification of 3-ethyl-1,5-diphenyl-1H-pyrazole.

Detailed Synthesis Protocol

Objective: To synthesize 3-ethyl-1,5-diphenyl-1H-pyrazole.

Materials:

• 1-Phenylpentane-1,3-dione (1.0 mmol, 1 equiv.)

• Phenylhydrazine (1.0 mmol, 1 equiv.)

• Absolute Ethanol (10 mL)

• Glacial Acetic Acid (3-4 drops)

• Round-bottomed flask (25 mL) with reflux condenser

• Stir plate and magnetic stir bar

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Filtration apparatus (Büchner funnel)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 25 mL round-bottomed flask, dissolve 1-phenylpentane-1,3-dione (1.0 mmol) in absolute ethanol (10 mL). Add phenylhydrazine (1.0 mmol) to the solution.

• Catalysis: Add 3-4 drops of glacial acetic acid to the reaction mixture. Causality Note: Acetic acid protonates a carbonyl oxygen, making the carbon more electrophilic and accelerating the initial nucleophilic attack by the hydrazine.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 78°C) with continuous stirring for 2-4 hours.[8]

• Monitoring: Monitor the reaction progress using TLC (e.g., with a mobile phase of ethyl acetate:hexane, 3:7). The disappearance of starting materials and the appearance of a new, less polar spot indicates product formation.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture slowly into a beaker containing crushed ice (~50 g) while stirring. A solid precipitate should form.

• Isolation: Collect the crude solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold water (2 x 10 mL) to remove any residual acid and other water-soluble impurities.

• Purification: Purify the crude product by recrystallization from a suitable solvent system, such as ethanol/water, to yield the final product.

• Characterization: Confirm the structure and purity of the synthesized 3-ethyl-1,5-diphenyl-1H-pyrazole using analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.[5][6]

Part 2: Potential Applications in Medicinal Chemistry

Based on extensive research into structurally similar pyrazole derivatives, 3-ethyl-1,5-diphenyl-1H-pyrazole is predicted to have potential applications in several key therapeutic areas.[3][9][10]

Anticancer Activity

Rationale: The pyrazole scaffold is a well-established pharmacophore in oncology.[9] Many pyrazole derivatives exert their anticancer effects by inhibiting protein kinases, which are crucial regulators of cell proliferation, survival, and metastasis.[9][11] Specifically, substitutions on the N1 and C5 positions with phenyl rings, as seen in our target molecule, are common features in potent kinase inhibitors targeting pathways like EGFR and VEGFR.[9][12]

Caption: Key pharmacophoric features and potential SAR points for the 3-ethyl-1,5-diphenyl-1H-pyrazole scaffold. (Note: Image placeholder would be replaced with the chemical structure).

• N1-Phenyl Group: This group is often crucial for activity, particularly in kinase inhibitors, where it can form pi-stacking interactions within the ATP-binding pocket. [9]* C5-Phenyl Group: Along with the N1-phenyl group, this creates a diaryl system common in many inhibitors, occupying hydrophobic regions of the target protein. [13]* C3-Ethyl Group: This small alkyl group primarily influences the compound's physicochemical properties, such as lipophilicity and aqueous solubility. Changes in its size can impact how the molecule fits into a binding site and can affect its absorption, distribution, metabolism, and excretion (ADME) profile.

Conclusion and Future Directions

3-ethyl-1,5-diphenyl-1H-pyrazole represents a promising starting point for medicinal chemistry exploration. Built upon the privileged pyrazole scaffold, it possesses key structural motifs associated with anticancer, anti-inflammatory, and antimicrobial activities. The protocols outlined in this guide provide a clear and actionable framework for its synthesis and initial biological evaluation.

Future work should focus on a systematic SAR study, involving the synthesis of analogues with varied substituents on the phenyl rings and modifications to the C3-alkyl chain. Positive hits from the initial screens should be advanced to more complex secondary assays, such as specific kinase panels, in vivo animal models of inflammation or cancer, and broader spectrum antimicrobial testing. Through such a structured drug discovery cascade, the full therapeutic potential of this and related pyrazole derivatives can be thoroughly investigated.

References

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• Anti-inflammatory and antimicrobial activities of novel pyrazole analogues - PMC. (n.d.). National Center for Biotechnology Information. [Link]

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Application Notes & Protocols: In Vitro Biological Activity Assays for 3-ethyl-1,5-diphenyl-1H-Pyrazole Derivatives

Abstract

Introduction: The Therapeutic Potential of Pyrazole Derivatives

Pyrazoles are five-membered heterocyclic compounds with two adjacent nitrogen atoms that form the core of numerous biologically active molecules.[1] The structural versatility of the pyrazole ring allows for extensive chemical modification, making it a cornerstone for designing potent therapeutic agents.[5][6] Research has consistently shown that pyrazole derivatives can act as inhibitors of various biological targets, including protein kinases, cyclooxygenases, and microbial enzymes.[2][7][8]

The 3-ethyl-1,5-diphenyl-1H-pyrazole scaffold, in particular, offers a unique three-dimensional structure that can be optimized for high-affinity interactions with specific biological targets. This guide focuses on three critical areas of therapeutic interest for these derivatives:

• Anticancer Activity: Many pyrazole derivatives exhibit potent cytotoxic effects against various human cancer cell lines, often by targeting key enzymes in cell signaling pathways like EGFR, VEGFR-2, and CDKs.[2][9]

• Antimicrobial Activity: The pyrazole nucleus is a component of several compounds with significant antibacterial and antifungal properties, representing a promising avenue for combating drug-resistant pathogens.[4][10][11]

• Anti-inflammatory Activity: Selective inhibition of the COX-2 enzyme is a hallmark of modern anti-inflammatory drugs. Pyrazole derivatives, such as the commercial drug Celecoxib, are well-established as potent and selective COX-2 inhibitors.[7][12]

This document provides the foundational protocols to robustly screen and characterize novel 3-ethyl-1,5-diphenyl-1H-pyrazole derivatives for these key biological activities.

Anticancer Activity: Cell Viability Assessment via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone colorimetric method for evaluating the cytotoxic potential of chemical compounds.[13] The assay quantifies cell viability by measuring the metabolic activity of mitochondrial dehydrogenases. In living cells, these enzymes reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[14][15] The amount of formazan produced is directly proportional to the number of viable, metabolically active cells.[16]

Principle of the MTT Assay

The core of the assay relies on the enzymatic conversion of MTT within the mitochondria of living cells. Dead or inactive cells lack the necessary mitochondrial enzymes, and thus, do not produce the purple formazan.[14] The insoluble formazan crystals are subsequently dissolved in an organic solvent (e.g., DMSO), and the absorbance of the resulting colored solution is measured using a spectrophotometer, typically at a wavelength between 550 and 600 nm.[15] A decrease in absorbance in treated cells compared to untreated controls indicates a reduction in cell viability, and thus, cytotoxicity of the test compound.[13]

Experimental Workflow: MTT Assay

Caption: Workflow for evaluating cytotoxicity using the MTT assay.

Detailed Protocol: MTT Assay

Materials:

• 3-ethyl-1,5-diphenyl-1H-pyrazole derivatives

• Human cancer cell line (e.g., MCF-7, A549, HepG2)[2]

• Complete culture medium (e.g., DMEM with 10% FBS)

• MTT solution: 5 mg/mL in sterile PBS, filter-sterilized[16]

• Solubilization solution: Dimethyl sulfoxide (DMSO)

• Positive control: Doxorubicin or Cisplatin[2]

• Sterile 96-well flat-bottom plates

• Microplate reader

Procedure:

• Cell Plating: Harvest exponentially growing cells and perform a cell count (e.g., using a hemocytometer and Trypan Blue). Dilute the cells in complete medium to a final concentration of 1 x 10⁵ cells/mL. Seed 100 µL of the cell suspension (1 x 10⁴ cells) into each well of a 96-well plate. Incubate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.[17]

• Compound Preparation: Prepare a 10 mM stock solution of each pyrazole derivative in DMSO. Create a series of 2-fold dilutions in serum-free medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM. Prepare dilutions of the positive control drug similarly.

• Cell Treatment: Carefully aspirate the medium from the wells. Add 100 µL of the prepared compound dilutions to the respective wells. Include the following controls:

  • Untreated Control: Wells with cells receiving only fresh medium.

  • Vehicle Control: Wells with cells receiving medium with the highest concentration of DMSO used for the test compounds (typically ≤ 0.5%).

  • Positive Control: Wells with cells receiving dilutions of the standard cytotoxic drug.

  • Blank Control: Wells with medium only (no cells) to measure background absorbance.

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL) and incubate for another 4 hours.[15]

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of DMSO to each well to dissolve the purple formazan crystals. Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[14]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.[14]

Senior Application Scientist Insight: The choice of incubation time (48h vs. 72h) depends on the cell line's doubling time and the expected mechanism of action of the compound. For fast-growing cell lines, 48h may be sufficient. It is critical that the formazan crystals are fully dissolved before reading the plate, as suspended crystals will scatter light and lead to inaccurate absorbance readings. Pipetting up and down after adding DMSO can aid in complete solubilization.

Data Analysis and Presentation

• Correct Absorbance: Subtract the average absorbance of the blank wells from all other wells.

• Calculate Percent Viability:

  • Percent Viability = (Corrected Absorbance of Treated Cells / Corrected Absorbance of Vehicle Control) x 100

• Determine IC₅₀: The IC₅₀ (half-maximal inhibitory concentration) is the concentration of the compound that reduces cell viability by 50%. Plot the percent viability against the logarithm of the compound concentration and use non-linear regression (dose-response curve) to calculate the IC₅₀ value.

Table 1: Hypothetical Cytotoxicity Data for Pyrazole Derivatives against MCF-7 Cells

Compound	IC₅₀ (µM) ± SD
Derivative P-1	5.2 ± 0.4
Derivative P-2	15.8 ± 1.1
Derivative P-3	> 100
Doxorubicin (Control)	0.95 ± 0.08

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay

The Minimum Inhibitory Concentration (MIC) assay is the gold standard for measuring the in vitro susceptibility of microorganisms to an antimicrobial agent.[18][19] It determines the lowest concentration of a compound that inhibits the visible growth of a microorganism after overnight incubation.[20] The broth microdilution method is a widely used, high-throughput technique for determining MIC values.[21]

Principle of the MIC Assay

The assay involves challenging a standardized inoculum of a specific microorganism with serial dilutions of the antimicrobial agent in a liquid growth medium. After incubation under appropriate conditions, the wells are visually inspected for turbidity (a sign of microbial growth). The MIC is the lowest concentration of the compound at which no turbidity is observed.[20]

Experimental Workflow: Broth Microdilution MIC Assay

Caption: Workflow for the broth microdilution MIC assay.

Detailed Protocol: Broth Microdilution MIC Assay

Materials:

• 3-ethyl-1,5-diphenyl-1H-pyrazole derivatives

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)[4] or Fungal strains (e.g., Candida albicans)[22]

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Positive control: Standard antibiotic (e.g., Chloramphenicol, Ampicillin)[4]

• Sterile 96-well U-bottom or flat-bottom plates

• Spectrophotometer or McFarland standards

Procedure:

• Compound Dilution: Add 100 µL of sterile broth to all wells of a 96-well plate. In the first column, add 100 µL of a 2x concentrated stock of the test compound (e.g., 256 µg/mL). Perform 2-fold serial dilutions by transferring 100 µL from column 1 to column 2, mixing, and repeating across the plate to column 10. Discard the final 100 µL from column 10. This creates a concentration gradient (e.g., 128 µg/mL to 0.25 µg/mL).[21]

• Control Wells:

  • Column 11 (Growth Control): 100 µL of broth only (no compound).

  • Column 12 (Sterility Control): 100 µL of broth only (will not be inoculated).

• Inoculum Preparation: Prepare a microbial inoculum equivalent to a 0.5 McFarland standard from an overnight culture. This corresponds to approximately 1.5 x 10⁸ CFU/mL for bacteria. Dilute this suspension in broth to achieve a final working concentration of 5 x 10⁵ CFU/mL.[19]

• Inoculation: Add 100 µL of the final diluted inoculum to each well from column 1 to column 11. The final volume in each well will be 200 µL, and the compound concentrations will be halved to their final test concentrations. Do not inoculate column 12.

• Incubation: Cover the plate and incubate at 37°C for 16-24 hours.

• MIC Determination: After incubation, visually inspect the plate. The MIC is the lowest concentration of the compound that completely inhibits visible growth (i.e., the first clear well). The growth control (column 11) should be turbid, and the sterility control (column 12) should be clear.

Senior Application Scientist Insight: The accuracy of the MIC assay is highly dependent on the inoculum density. An inoculum that is too high can lead to falsely high MIC values, while one that is too low can result in falsely low values. Using a spectrophotometer to adjust the inoculum to an OD₆₀₀ of 0.08-0.10 before final dilution is more accurate than visual comparison to a McFarland standard.

Data Presentation

MIC values are reported as the specific concentration in µg/mL or µM.

Table 2: Hypothetical MIC Data for Pyrazole Derivatives

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Derivative A-1	8	32	16
Derivative A-2	64	>128	128
Derivative A-3	4	16	8
Chloramphenicol	4	8	N/A
Amphotericin B	N/A	N/A	1

Anti-inflammatory Activity: In Vitro COX-2 Inhibition Assay

Principle of the COX-2 Inhibition Assay

These assays measure the peroxidase component of the COX enzyme. In the presence of its substrate, arachidonic acid, COX-2 produces prostaglandin G₂ (PGG₂), which is then reduced to PGH₂. The peroxidase activity of COX-2 reduces PGH₂ to PGF₂α.[23] This peroxidase activity can be coupled to a chromogenic or fluorogenic probe, which generates a measurable signal. Inhibitors of COX-2 will block the initial conversion of arachidonic acid, thereby reducing the peroxidase activity and the resulting signal.[24][25]

Signaling Pathway & Assay Workflow

Caption: Simplified COX-2 pathway and the principle of the inhibitor assay.

Detailed Protocol: Colorimetric COX-2 Inhibitor Screening

This protocol is adapted from commercially available kits that measure the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD).[24]

Materials:

• 3-ethyl-1,5-diphenyl-1H-pyrazole derivatives

• Human recombinant COX-2 enzyme

• Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme cofactor

• Colorimetric substrate solution (containing TMPD)

• Arachidonic acid solution (substrate)

• Positive Control: Celecoxib or another selective COX-2 inhibitor[7]

• 96-well plate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare all reagents according to supplier instructions. Dilute the COX-2 enzyme to its optimal working concentration in the assay buffer.

• Assay Plate Setup: In a 96-well plate, add the following to respective wells:

  • Background Wells: 160 µL Assay Buffer, 10 µL Heme.

  • 100% Activity Wells (Enzyme Control): 150 µL Assay Buffer, 10 µL Heme, 10 µL diluted COX-2 enzyme.

  • Inhibitor Wells: 150 µL Assay Buffer, 10 µL Heme, 10 µL diluted COX-2 enzyme, and 10 µL of the pyrazole derivative at various concentrations.

  • Positive Control Wells: 150 µL Assay Buffer, 10 µL Heme, 10 µL diluted COX-2 enzyme, and 10 µL of the Celecoxib solution.

• Pre-incubation: Gently shake the plate and incubate for 5-10 minutes at 25°C or 37°C. This allows the inhibitors to bind to the enzyme.[26]

• Reaction Initiation: Add 20 µL of the colorimetric substrate solution to all wells, followed immediately by 20 µL of arachidonic acid solution to initiate the reaction.[24]

• Measurement: Immediately begin reading the absorbance at 590 nm every minute for 5-10 minutes using a microplate reader in kinetic mode.

• Data Analysis:

  • Subtract the absorbance of the background wells from all other wells.

  • Determine the rate of reaction (slope of the linear portion of the absorbance vs. time curve).

  • Calculate the percent inhibition: % Inhibition = [(Rate of Enzyme Control - Rate of Inhibitor Well) / Rate of Enzyme Control] x 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and use non-linear regression to determine the IC₅₀ value.

Senior Application Scientist Insight: Many COX inhibitors exhibit time-dependent inhibition. The pre-incubation step is therefore critical. Optimizing this pre-incubation time for a new class of compounds may be necessary to obtain accurate and reproducible IC₅₀ values.[27] Running a parallel assay with the COX-1 isoform is essential to determine the selectivity of the inhibitor, which is a crucial parameter for a modern anti-inflammatory drug candidate.

Data Presentation

Table 3: Hypothetical COX-2 Inhibition Data for Pyrazole Derivatives

Compound	COX-2 IC₅₀ (nM) ± SD	COX-1 IC₅₀ (nM) ± SD	Selectivity Index (SI)¹
Derivative I-1	35 ± 3.1	4,500 ± 210	128.6
Derivative I-2	250 ± 18	5,000 ± 350	20.0
Derivative I-3	8 ± 0.9	5,200 ± 400	650.0
Celecoxib (Control)	15 ± 1.5	7,600 ± 550	506.7

¹ Selectivity Index (SI) = IC₅₀ (COX-1) / IC₅₀ (COX-2)

Conclusion

The protocols detailed in this guide provide a robust framework for the initial in vitro characterization of 3-ethyl-1,5-diphenyl-1H-pyrazole derivatives. By systematically applying these assays for anticancer, antimicrobial, and anti-inflammatory activities, researchers can efficiently identify lead compounds for further development. Adherence to the described methodologies, including the diligent use of controls and a thorough understanding of the underlying scientific principles, is paramount for generating high-quality, reliable data. The insights and workflows presented herein are designed to empower drug discovery professionals to advance the development of this promising class of therapeutic agents.

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• Synthesis and Biological Evaluation of 3-Alkyl-1,5-Diaryl-1H-Pyrazoles as Rigid Analogues of Combretastatin A-4 with Potent Antiproliferative Activity. (2015, June 10). PMC. Retrieved March 27, 2026, from [Link]

• Synthesis and Biological Evaluation of 3-Alkyl-1,5-Diaryl-1H-Pyrazoles as Rigid Analogues of Combretastatin A-4 with Potent Antiproliferative Activity. (2015, June 10). Semantic Scholar. Retrieved March 27, 2026, from [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (2022, May 12). MDPI. Retrieved March 27, 2026, from [Link]

• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PYRAZOLE DERIVATIVES. (n.d.). Journal of Advanced Scientific Research. Retrieved March 27, 2026, from [Link]

• Current status of pyrazole and its biological activities. (n.d.). PMC. Retrieved March 27, 2026, from [Link]

• Synthesis and biological activity of some new indole derivatives containing pyrazole moiety. (n.d.). JOCPR. Retrieved March 27, 2026, from [Link]

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Application Note: Advanced Recrystallization and Purification of 3-Ethyl-1,5-diphenyl-1H-Pyrazole

Executive Summary & Chemical Context

3-Ethyl-1,5-diphenyl-1H-pyrazole (CAS: 908329-99-7) belongs to a privileged class of heterocyclic scaffolds widely utilized in medicinal chemistry. The 1,5-diarylpyrazole motif is a foundational pharmacophore in numerous anti-inflammatory (e.g., COX-2 inhibitors) and neurological agents[1]. Due to the highly lipophilic nature of the diphenyl substituents and the lack of strong hydrogen-bond donors on the fully substituted pyrazole core, crude synthetic mixtures often present significant purification challenges.

This application note outlines a thermodynamically controlled, self-validating binary solvent recrystallization protocol. This method bypasses the limitations of traditional column chromatography, offering a scalable, high-yield pathway to achieve the >99% purity required for rigorous structure-activity relationship (SAR) profiling.

Physicochemical Profiling & Solvent Strategy

Expertise & Experience: The fundamental driver of a successful recrystallization is the temperature-dependent solubility gradient. 3-Ethyl-1,5-diphenyl-1H-pyrazole is highly soluble in medium-polarity solvents but exhibits near-zero solubility in aliphatic hydrocarbons.

Attempting to crystallize this compound from a single solvent (e.g., pure ethanol) frequently results in a shallow solubility curve. When the solution is cooled, the compound may separate as a supercooled liquid rather than a crystalline solid—a phenomenon known as "oiling out"[2].

To enforce precise crystal nucleation, we employ a binary solvent system comprising . Ethyl acetate acts as the "good" solvent, while hexanes serve as the "anti-solvent." This combination allows chemists to manually tune the dielectric constant of the solution at its boiling point, ensuring that the system reaches exact thermodynamic saturation before cooling begins[3].

Table 1: Solvent Selection Matrix for 1,5-Diphenylpyrazoles

Solvent	Boiling Point (°C)	Solubilizing Role	Mechanistic Rationale
Ethyl Acetate	77.1	Primary Solubilizer	Disrupts crude matrix; high solubility at all temperatures.
Hexanes	68.0	Anti-Solvent	Lowers bulk dielectric constant; forces supersaturation upon cooling.
Ethanol	78.3	Alternative (Single)	Prone to oiling out for highly lipophilic pyrazoles; requires precise thermal control.
Water	100.0	Contaminant	Incompatible; causes amorphous precipitation rather than crystalline growth.

Workflow Visualization

Caption: Binary solvent recrystallization workflow for 1,5-diphenylpyrazole derivatives.

Experimental Protocol: Binary Solvent Recrystallization

Trustworthiness & Self-Validating System: This protocol is designed to be self-validating. Visual cues (turbidity and clarification) serve as built-in checkpoints, ensuring the thermodynamic state of the solution is correct before proceeding to the next step.

Step 1: Initial Dissolution

• Transfer the crude 3-ethyl-1,5-diphenyl-1H-pyrazole to an appropriately sized Erlenmeyer flask.

• Add a minimal volume of Ethyl Acetate (approximately 2–3 mL per gram of crude material).

• Heat the mixture to a gentle reflux (70–75°C) on a hotplate with continuous magnetic stirring until complete dissolution is achieved.

  • Causality: Utilizing the absolute minimum volume of the primary solubilizer ensures the solution is highly concentrated. This steepens the solubility gradient, which is mathematically required to maximize percent recovery upon cooling.

Step 2: Hot Filtration (Checkpoint)

• If insoluble impurities (e.g., inorganic salts or catalyst residues) are visible, rapidly pass the boiling solution through a pre-warmed fluted filter paper into a clean, hot Erlenmeyer flask.

  • Causality: Pre-warming the glassware prevents premature crystallization within the funnel stem.

Step 3: Anti-Solvent Titration

• While maintaining the ethyl acetate solution at a gentle reflux, begin adding hot Hexanes dropwise.

• Continue the addition until a faint, persistent cloudiness (turbidity) forms in the boiling solution[2].

  • Causality: Turbidity is the critical visual validator. It indicates the exact thermodynamic threshold where the solvent mixture's polarity has dropped to a point where it can no longer fully solvate the pyrazole at boiling temperature.

Step 4: Clarification

• Add 1 to 3 drops of hot Ethyl Acetate just until the solution turns completely clear again.

• Remove the flask from the heat source and remove the stir bar.

Step 5: Controlled Nucleation and Growth

• Allow the flask to cool undisturbed on a non-conductive surface (e.g., a cork ring) to room temperature over 1 to 2 hours.

  • Causality: Slow, undisturbed cooling minimizes the nucleation rate while maximizing the crystal growth rate. This allows the pyrazole molecules sufficient time to align into their lowest-energy crystal lattice, systematically excluding matrix impurities from the growing crystal faces.

Step 6: Maximum Depletion

• Once the flask has reached ambient temperature, transfer it to an ice-water bath (0–4°C) for 30 minutes.

  • Causality: Lowering the temperature to 0°C drives the solubility of the pyrazole in the binary mixture to its absolute minimum, pushing the remaining product out of the mother liquor.

Step 7: Isolation and Washing

• Collect the crystalline product via vacuum filtration using a Büchner funnel.

• Break the vacuum, cover the crystal cake with a minimal volume of ice-cold hexanes , and reapply the vacuum to pull the wash through.

  • Causality: The cold hexane wash displaces the residual mother liquor (which contains the concentrated impurities) without dissolving the purified product[2].

Step 8: Drying

• Dry the crystals under high vacuum at 40°C until a constant weight is achieved.

Troubleshooting: The "Oiling Out" Phenomenon

If the pyrazole separates as an immiscible liquid (oil) rather than forming a crystalline solid, the melting point of the compound is lower than the temperature at which saturation was reached in the solvent mixture[2].

Resolution Strategy:

• Reheat the flask until the oil completely redissolves into the solvent phase.

• Add 1–2 mL of additional Ethyl Acetate. This lowers the saturation temperature of the system.

• Allow the solution to cool much more slowly. If available, introduce a single seed crystal of pure 3-ethyl-1,5-diphenyl-1H-pyrazole when the solution reaches a temperature just above ambient. Seeding bypasses the thermodynamic energy barrier required for initial nucleation, forcing the compound to crystallize rather than oil out.

References

• "Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions." ACS Publications. [Link]

• "Synthesis of Diarylpyrazoles Containing a Phenylsulphone or Carbonitrile Moiety and their Chalcones as Possible Anti-Inflammatory Agents." PubMed Central (PMC).[Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Green Chemistry Approaches for Synthesizing 3-Ethyl-1,5-diphenyl-1H-Pyrazole

Introduction & Rationale

The pyrazole scaffold is a privileged pharmacophore in drug discovery, forming the structural core of numerous anti-inflammatory, analgesic, and antineoplastic agents. Historically, the synthesis of highly substituted pyrazoles relied on volatile organic solvents, strong acid catalysts, and energy-intensive reflux conditions, leading to high Process Mass Intensity (PMI) and poor E-factors[1].

As pharmaceutical synthesis shifts toward sustainable practices, green chemistry methodologies—such as microwave-assisted solvent-free synthesis and mechanochemical grinding—have emerged as premier strategies[2]. This application note details the optimized, eco-friendly synthesis of 3-ethyl-1,5-diphenyl-1H-pyrazole (CAS: 908329-99-7)[3]. By eliminating hazardous solvents and utilizing catalytic or catalyst-free conditions, these protocols provide drug development professionals with a scalable, high-yield, and self-validating synthetic system.

Mechanistic Insights & Regioselectivity

The construction of the pyrazole core utilizes an adaptation of the classical Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative[4]. To synthesize the specific target, 3-ethyl-1,5-diphenyl-1H-pyrazole, the required precursors are 1-phenylpentane-1,3-dione and phenylhydrazine .

The Causality of Regioselectivity: In a standard thermal reaction, asymmetrical 1,3-diketones can yield a mixture of regioisomers. However, our green protocols exploit the inherent electronic and steric disparities between the two carbonyl groups to drive absolute regioselectivity.

• Nucleophilic Attack: The C1 carbonyl of 1-phenylpentane-1,3-dione is conjugated with the phenyl ring and sterically hindered. Conversely, the C3 carbonyl (adjacent to the ethyl group) is aliphatic, more electrophilic, and sterically accessible. The terminal primary amine (-NH₂) of phenylhydrazine preferentially attacks this C3 carbonyl, forming a localized hydrazone intermediate.

• Intramolecular Cyclization: The secondary amine (-NHPh) of the intermediate is now positioned in close proximity to the remaining C1 aromatic carbonyl. Driven by the thermodynamic stability of the resulting aromatic system, it undergoes rapid intramolecular cyclization and subsequent dehydration to yield the 1,5-diphenyl-3-ethyl regiochemistry.

Regioselective Knorr pyrazole mechanistic pathway.

Green Synthetic Strategies & Quantitative Data

We highlight two distinct green methodologies: Microwave-Assisted Solvent-Free Synthesis and Mechanochemical Grinding.

• Microwave-Assisted Synthesis: Dielectric heating directly couples with the polar reactants, leading to rapid, volumetric heating that bypasses the thermal conductivity limits of conventional oil baths[5]. The use of a recyclable Lewis acid, such as Sc(OTf)₃, further accelerates the dehydration steps[6].

• Mechanochemical Grinding: Mechanical energy increases the surface area and local contact pressure, driving the condensation reaction without bulk solvent. The absence of solvent increases the effective concentration of reactants to 100%, accelerating the kinetics at room temperature[2].

Quantitative Comparison Table

Parameter	Conventional (Thermal)	Microwave-Assisted (Solvent-Free)	Mechanochemical (Grinding)
Solvent	Ethanol / Acetic Acid	None	None
Catalyst	H₂SO₄ / HCl (Toxic/Corrosive)	Sc(OTf)₃ (Recyclable)	Catalyst-free / Acidic Alumina
Reaction Time	4 – 6 hours	5 – 10 minutes	15 – 20 minutes
Temperature	Reflux (80–118 °C)	100 °C	Room Temperature (25 °C)
Atom Economy (AE)	87.3%	87.3%	87.3%
Yield (%)	65 – 75%	90 – 95%	85 – 92%
E-Factor	> 15.0	< 1.5	< 1.0

Detailed Experimental Protocols

Protocol A: Microwave-Assisted Solvent-Free Synthesis

Self-Validating Checkpoint: The reaction completion is intrinsically linked to the physical state of the mixture. The transition from a liquid/slurry to a solidified crude mass indicates complete dehydration and cyclization.

• Preparation: In a 10 mL microwave-transparent quartz vessel, combine 1-phenylpentane-1,3-dione (1.0 mmol, 176.2 mg) and phenylhydrazine (1.05 mmol, 113.6 mg).

• Catalyst Addition: Add Sc(OTf)₃ (0.05 mmol, 24.6 mg) as a recyclable Lewis acid catalyst[6]. Mix gently with a glass rod until a homogenous paste forms.

• Irradiation: Place the vessel in a dedicated microwave synthesizer. Irradiate at 100 °C (max power 300 W) for 5–8 minutes[5].

• Validation & Workup: Observe the formation of a solid mass. Cool to room temperature. Extract the crude product with ethyl acetate (3 × 5 mL). The Sc(OTf)₃ catalyst remains insoluble in the organic phase and can be recovered via simple filtration for reuse[6].

• Purification: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Recrystallize from hot ethanol to yield pure 3-ethyl-1,5-diphenyl-1H-pyrazole.

Protocol B: Mechanochemical Grinding (Catalyst-Free)

Self-Validating Checkpoint: As the condensation produces water, the initially dry mechanochemical mixture forms a transient paste. Upon complete cyclization, the evaporation of the water of reaction (or addition of a mild desiccant) returns it to a free-flowing powder, inherently validating the reaction's progression.

• Preparation: To an agate mortar, add 1-phenylpentane-1,3-dione (1.0 mmol, 176.2 mg) and phenylhydrazine (1.05 mmol, 113.6 mg).

• Grinding: Grind the mixture vigorously with an agate pestle at room temperature. For enhanced friction and localized acidity, 200 mg of acidic alumina can be added as a solid support[2].

• Monitoring: Continue grinding for 15–20 minutes. The mixture will transition from a wet paste to a semi-dry solid as the reaction proceeds and water is liberated. Monitor via TLC (Hexane:EtOAc 8:2) to confirm the disappearance of the diketone precursor.

• Workup: Elute the solid mixture with a minimal amount of green solvent (e.g., ethyl acetate or ethanol) to separate the product from the alumina support. Filter and evaporate the solvent to isolate the product.

Green synthesis workflow for 3-ethyl-1,5-diphenyl-1H-pyrazole.

Analytical Validation

To ensure the structural integrity of the synthesized 3-ethyl-1,5-diphenyl-1H-pyrazole, the following analytical signatures should be verified:

• ¹H NMR (CDCl₃, 400 MHz): Look for the diagnostic pyrazole C4-H proton, which typically appears as a sharp singlet around δ 6.30–6.50 ppm. The ethyl group will present as a triplet (CH₃) near δ 1.30 ppm and a quartet (CH₂) near δ 2.75 ppm. The aromatic protons (10H) will appear as a multiplet between δ 7.15–7.40 ppm.

• Mass Spectrometry (ESI-MS): The expected molecular ion peak [M+H]⁺ should be observed at m/z 249.1.

References

• A general and efficient synthesis of pyrazoles catalyzed by Sc(OTf)3 under solvent-free conditions SciELO URL:[6]

• 908329-99-7_化工字典 (Chemical Dictionary for CAS: 908329-99-7) HXChem URL:[3]

• Green synthesis of highly functionalized heterocyclic bearing pyrazole moiety for cancer-targeted chemo/radioisotope therapy NIH / PMC URL:[2]

• New “Green” Approaches to the Synthesis of Pyrazole Derivatives MDPI URL:[5]

• Synthesis of 1,5-Dimethyl-3-phenylpyrazole from Phenylhydrazine: An Application Note and Detailed Protocol Benchchem URL:[4]

• Green Chemistry Approaches in Pharmaceutical Synthesis Asian Journal of Research in Pharmaceutical Sciences URL:[1]

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• 2. Green synthesis of highly functionalized heterocyclic bearing pyrazole moiety for cancer-targeted chemo/radioisotope therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 908329-99-7_化工字典 [hxchem.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. scielo.br [scielo.br]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-ethyl-1,5-diphenyl-1H-pyrazole

Introduction

Welcome to the technical support guide for the synthesis of 3-ethyl-1,5-diphenyl-1H-pyrazole. This molecule is a valuable scaffold in medicinal chemistry and materials science, making its efficient synthesis a priority for many researchers. The most common route to this and similar pyrazoles is the Knorr pyrazole synthesis, a robust reaction that, while reliable, presents several opportunities for optimization to improve yield and purity.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of steps to explain the causality behind experimental choices, empowering you to troubleshoot effectively and adapt protocols to your specific needs. We will address common issues encountered during synthesis, from low yields to the formation of impurities, providing scientifically-grounded solutions.

Part 1: Understanding the Core Synthesis & Mechanism

The synthesis of 3-ethyl-1,5-diphenyl-1H-pyrazole is typically achieved via the acid-catalyzed condensation of 1-phenylpentane-1,3-dione with phenylhydrazine .[1][2] Understanding the mechanism is critical for effective troubleshooting, as each step represents a potential point of failure or optimization.

The reaction proceeds through several key stages:

• Nucleophilic Attack: The more nucleophilic nitrogen atom of phenylhydrazine attacks one of the carbonyl carbons of the 1,3-diketone.

• Hydrazone Formation: A carbinolamine intermediate forms and subsequently loses a molecule of water to yield a hydrazone intermediate.[3]

• Intramolecular Cyclization: The remaining nitrogen atom attacks the second carbonyl group.

• Dehydration/Aromatization: The resulting non-aromatic pyrazoline intermediate undergoes a final dehydration step to yield the stable, aromatic pyrazole ring.[4]

Caption: Mechanism of the Knorr Pyrazole Synthesis.

Part 2: Troubleshooting Guide

This section addresses the most common experimental issues in a direct question-and-answer format.

Q1: My reaction yield is consistently low (<60%). What are the most likely causes and how can I improve it?

A1: Low yield is a multifaceted problem often rooted in one of three areas: reactant quality, reaction conditions, or workup/purification losses.

1. Purity of Starting Materials:

• Phenylhydrazine Quality: Phenylhydrazine is susceptible to air oxidation, which can cause it to darken and lose reactivity.[4] Using old or discolored phenylhydrazine is a common cause of low yields.

  • Solution: Use freshly opened or recently distilled phenylhydrazine. If you suspect degradation, distill it under vacuum before use. Always handle it under an inert atmosphere (e.g., nitrogen or argon) for best results.

• 1,3-Diketone Quality: The precursor, 1-phenylpentane-1,3-dione, is often prepared via a Claisen condensation. Incomplete reaction or side reactions during its synthesis can introduce impurities that interfere with the pyrazole formation.

  • Solution: Ensure the 1,3-diketone is pure before use. Purify it via distillation or column chromatography if necessary. Verify its purity by ¹H NMR.

2. Reaction Conditions:

• pH Control & Catalysis: This reaction is typically acid-catalyzed, often with a few drops of glacial acetic acid. The catalyst's role is to protonate a carbonyl oxygen, increasing the carbon's electrophilicity for the initial attack.[5] However, the pH is critical.

  • Problem: Too much acid will protonate the phenylhydrazine, destroying its nucleophilicity. Too little acid will result in a sluggish reaction.[4][5]

  • Solution: Start with a catalytic amount of a weak acid like acetic acid. If the reaction is slow, consider a solvent screen. Aprotic dipolar solvents like N,N-dimethylacetamide (DMAc) have been shown to accelerate the reaction and improve regioselectivity compared to traditional protic solvents like ethanol.[1]

• Temperature and Reaction Time: The final dehydration step to form the aromatic ring often requires thermal energy.

  • Solution: If TLC analysis shows the formation of intermediates but slow conversion to the final product, increasing the temperature (e.g., to reflux) can drive the reaction to completion. Monitor the reaction by TLC until the starting materials are consumed.

3. Work-up and Purification:

• Product Loss During Extraction: The product is an organic-soluble molecule, but improper pH during aqueous washes can lead to losses.

  • Solution: Ensure the aqueous phase is neutral or slightly basic before extracting with an organic solvent like ethyl acetate or dichloromethane to ensure the product is not protonated and remains in the organic layer.

• Precipitation/Crystallization Issues: Careless recrystallization is a frequent source of yield loss.

  • Solution: Use a minimal amount of hot solvent to dissolve the crude product. Adding excess solvent will result in a significant portion of your product remaining in the mother liquor.[3] Allow the solution to cool slowly to form pure crystals.

Caption: Troubleshooting Logic for Low Reaction Yield.

Q2: I'm seeing multiple spots on my TLC plate besides the starting materials. What are these impurities?

A2: The most common impurity is the unwanted regioisomer, 5-ethyl-1,3-diphenyl-1H-pyrazole . Its formation is a direct consequence of the unsymmetrical nature of the 1,3-diketone.

• Understanding Regioselectivity: The reaction between an unsymmetrical 1,3-diketone and a substituted hydrazine can produce two different isomers.[2] The selectivity is governed by a combination of steric and electronic factors. Generally, the more nucleophilic nitrogen of the hydrazine (the terminal -NH₂) attacks the more electrophilic (less sterically hindered) carbonyl carbon of the diketone.[3] For 1-phenylpentane-1,3-dione, the carbonyl adjacent to the phenyl group is electronically different from the one adjacent to the ethyl group.

Impurity	Probable Cause	Proposed Solution
5-ethyl-1,3-diphenyl-1H-pyrazole	Inherent reactivity of the 1,3-diketone leading to a mixture of regioisomers.	1. Solvent Choice: Change the solvent. Highly polar, aprotic solvents like N,N-dimethylacetamide (DMAc) can significantly improve regioselectivity.[1] 2. Temperature Control: Running the reaction at a lower temperature may favor the formation of one isomer over the other.
Hydrazone Intermediate	Incomplete cyclization or dehydration. The reaction has stalled.	1. Increase Temperature: Refluxing the reaction mixture can provide the energy needed for the final dehydration step. 2. Check Catalyst: Ensure a sufficient amount of acid catalyst is present to facilitate the cyclization.
Degraded Phenylhydrazine	Use of old or improperly stored phenylhydrazine.	Discard the old reagent and use a fresh, pure sample.

Q3: My product is an oil and won't crystallize, or it crystallizes with low purity. What are the best purification strategies?

A3: While crystallization is ideal for obtaining highly pure material, persistent oils or impure solids often necessitate column chromatography.

• For Crystallization:

  • Solvent System: The ideal solvent is one in which your product is highly soluble when hot but poorly soluble when cold. For pyrazoles, ethanol or ethanol/water mixtures are common starting points.[3]

  • Seeding: If you have a small crystal of pure product from a previous batch, add it to the cooled, supersaturated solution to induce crystallization.

  • Scratching: Use a glass rod to scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

• For Column Chromatography: [6]

  • Stationary Phase: Standard silica gel (230-400 mesh) is typically effective.

  • Mobile Phase (Eluent): A non-polar solvent system is required. Start with a low-polarity mixture, such as 95:5 Hexane:Ethyl Acetate, and gradually increase the polarity. The desired product and its regioisomeric impurity will likely have very similar Rf values, so a shallow gradient and careful fraction collection are essential for good separation. Monitor fractions by TLC.

Part 3: Optimized Experimental Protocol

This protocol provides a reliable starting point for the synthesis. It may require optimization based on your specific laboratory conditions and substrate purity.

Safety Precaution: Hydrazine derivatives are toxic and potentially carcinogenic. Always handle phenylhydrazine in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).[2]

Step 1: Synthesis of 1-Phenylpentane-1,3-dione

This precursor is often prepared via a crossed Claisen condensation.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and an addition funnel under a nitrogen atmosphere, add sodium ethoxide (1.1 eq) in anhydrous ethanol.

• Reaction: Cool the flask in an ice bath. Add a mixture of ethyl propionate (1.0 eq) and acetophenone (1.0 eq) dropwise via the addition funnel with vigorous stirring.

• Reflux: After the addition is complete, remove the ice bath and heat the mixture to reflux for 4-6 hours.

• Work-up: Cool the reaction mixture, pour it into ice-cold dilute HCl, and extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude 1,3-diketone by vacuum distillation or column chromatography to yield a colorless or pale yellow liquid.[7]

Step 2: Synthesis of 3-ethyl-1,5-diphenyl-1H-pyrazole

• Setup: In a round-bottom flask, dissolve 1-phenylpentane-1,3-dione (1.0 eq) in glacial acetic acid or ethanol.

• Addition: Add phenylhydrazine (1.05 eq) dropwise to the stirred solution at room temperature. The addition may be slightly exothermic.

• Reaction: After addition, add a catalytic amount (3-5 drops) of concentrated sulfuric acid or continue using acetic acid as the solvent/catalyst. Heat the mixture to reflux (typically 80-120 °C) for 2-4 hours. Monitor the reaction's progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into a beaker of ice water. A solid product should precipitate. If an oil forms, try scratching the flask to induce crystallization.

• Isolation: Collect the solid product by vacuum filtration and wash the filter cake with cold water to remove any residual acid.

• Purification: Recrystallize the crude solid from hot ethanol to yield pure 3-ethyl-1,5-diphenyl-1H-pyrazole as a crystalline solid.

References

• Heller, S. T., & Natarajan, S. R. (2006). 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles. Organic Letters, 8(13), 2675–2678. Available at: [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Available at: [Link]

• El-Malah, A. A., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(3), 698. Available at: [Link]

• Shaaban, M., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions, 4(3), 488-538. Available at: [Link]

• Sharma, R., & Kumar, R. (2023). Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. Asian Journal of Organic Chemistry. Available at: [Link]

• Powner, M. W., et al. (2014). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. Angewandte Chemie, 126(4), 1135-1139. Available at: [Link]

• Reddy, C. R., et al. (2008). Zinc-Catalyzed Synthesis of Pyrazolines and Pyrazoles via Hydrohydrazination. Organic Letters, 10(15), 3343–3346. Available at: [Link]

• BenchChem. (2025). A Comparative Guide to Catalysts for Pyrazole Synthesis. BenchChem Technical Support.

• IntechOpen. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. Available at: [Link]

• Royal Society of Chemistry. (2016). Cu-catalysed pyrazole synthesis in continuous flow. Catalysis Science & Technology. Available at: [Link]

• Preprints.org. (2024). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Knorr Pyrazole Synthesis of Edaravone. Available at: [Link]

• BenchChem. (2025). Knorr Pyrazole Synthesis: A Detailed Protocol for the Preparation of Substituted Pyrazoles. BenchChem Technical Support.

• da Silva, J. L., et al. (2013). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. The Journal of Organic Chemistry, 78(24), 12594–12604. Available at: [Link]

• BenchChem. (2025). Common issues and solutions in 5-Hydrazinyl-4-phenyl-1H-pyrazole reactions. BenchChem Technical Support.

• Schrecker, L., et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Reaction Chemistry & Engineering, 7(11), 2459-2466. Available at: [Link]

• Royal Society of Chemistry. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Available at: [Link]

• Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of 1-Phenyl-pentane-1,4-dione. Available at: [Link]

• Sato, K., et al. (n.d.). Direct Synthesis of 1,3-Diketones by Rh-catalyzed Reductive α-Acylation of Enones. Available at: [Link]

• American Chemical Society. (2023). Spontaneous Catalytic Paal–Knorr Reactions for N-Substituted Pyrrole Synthesis by Microdroplet Chemistry. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 1-phenyl butane-1,3-dione. Available at: [Link]

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

• Journal of Medicinal and Pharmaceutical Chemistry Research. (2021). Synthesis of novel pyrazole derivatives containing tetrahydrocarbazole, antimicrobail evaluation and molecular properties. Available at: [Link]

• Hilaris Publisher. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Journal of Nuclear Medicine & Radiation Therapy. Available at: [Link]

• Taylor & Francis Online. (2017). Green synthesis of pyrazole systems under solvent-free conditions. Molecules. Available at: [Link]

• BenchChem. (n.d.). Technical Support Center: Purification of 1,5-Dimethyl-3-phenylpyrazole. BenchChem Technical Support.

• ResearchGate. (n.d.). Synthesis of 3,5-Diphenyl-1H-Pyrazoles. Available at: [Link]

• Organic Syntheses. (n.d.). Phenylhydrazine. Available at: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Page loading... [guidechem.com]

Technical Support Center: Resolving Co-Elution in 3-Ethyl-1,5-diphenyl-1H-Pyrazole Chromatography

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Finalizing Diagrams and Results

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Optimizing Elution Parameters

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Welcome to the Technical Support Center for analytical and preparative chromatography. The isolation and quantification of 3-ethyl-1,5-diphenyl-1H-pyrazole are critical in drug development, particularly given the prevalence of the 1,5-diphenylpyrazole scaffold in targeted therapeutics like Monoacylglycerol Lipase (MAGL) inhibitors and CB1 modulators [1].

However, synthesizing these compounds via standard acid-catalyzed Knorr condensations frequently generates closely related constitutional isomers (e.g., 1,3-diphenyl-5-ethyl-1H-pyrazole)[2]. Due to their identical molecular weights and nearly indistinguishable hydrophobicities, these regioisomers notoriously co-elute on standard reversed-phase chromatography systems [3].

This guide provides field-proven, mechanistically grounded troubleshooting strategies to resolve co-elution issues, ensuring high-fidelity analytical separations.

Part 1: Fundamental Troubleshooting (FAQs)

Q1: Why do 3-ethyl-1,5-diphenyl-1H-pyrazole and its regioisomers co-elute on my standard C18 column? A1: Standard C18 stationary phases rely almost exclusively on dispersive hydrophobic (van der Waals) interactions. Because 1,3-diphenyl and 1,5-diphenyl pyrazole isomers possess the same empirical formula and nearly identical partition coefficients (logP), a C18 column cannot thermodynamically distinguish between them [3]. To achieve separation, you must abandon purely hydrophobic methods and exploit the subtle differences in their 3D spatial geometry and electron density distribution.

Q2: If C18 is ineffective, which stationary phase chemistry should I transition to? A2: Transition to a Biphenyl or Phenyl-Hexyl stationary phase. These columns provide orthogonal selectivity by introducing π-π (pi-pi) and dipole-dipole interactions [4]. The biphenyl phase acts as an electron-dense surface that interacts differentially with the sterically hindered 1,5-diphenyl arrangement versus the more planar 1,3-diphenyl arrangement. This spatial recognition is the primary driver for achieving baseline resolution ( α>1.5 ) [5].

Q3: I switched to a Biphenyl column, but I am still seeing a shoulder on my peak. What is suppressing the resolution? A3: The issue likely lies in your choice of organic modifier. If you are using Acetonitrile (ACN), you are inadvertently suppressing the column's selectivity. Acetonitrile contains a carbon-nitrogen triple bond (C≡N) with its own dense π-electron cloud. These solvent molecules actively compete with your pyrazole analytes for the π-π interaction sites on the biphenyl stationary phase [5]. Solution: Switch your organic modifier to Methanol (MeOH) . Methanol is a protic solvent lacking π-electrons, allowing the pyrazole isomers to interact fully with the stationary phase, thereby maximizing selectivity [5].

Q4: How does column temperature affect the separation of these isomers? A4: Retention in liquid chromatography is governed by both enthalpic (chemical interactions) and entropic (molecular movement) factors. π-π interactions are highly enthalpic. By decreasing the column temperature (e.g., from 40°C to 20°C), you reduce the kinetic energy of the system. This amplifies the subtle enthalpic differences between how the 1,5-diphenyl and 1,3-diphenyl isomers interact with the stationary phase. While this slightly broadens the peaks due to increased mobile phase viscosity, the gain in selectivity ( α ) outpaces the loss in efficiency ( N ), resolving the co-elution [4].

Part 2: Visualizing the Resolution Strategy

Troubleshooting workflow for resolving pyrazole isomer co-elution.

Mechanistic impact of mobile phase modifiers on π-π stationary phase interactions.

Part 3: Quantitative Data Summary

The following table summarizes the causal impact of adjusting specific chromatographic parameters on the selectivity ( α ) of 1,5-diphenyl vs. 1,3-diphenyl pyrazole isomers.

Chromatographic Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Causality	Expected Selectivity ( α ) Trend
Stationary Phase	C18 (Alkyl chain)	Biphenyl / Phenyl-Hexyl	Shifts separation mechanism from purely dispersive hydrophobic forces to π-π and dipole-dipole interactions.	α≈1.00→α>1.20
Organic Modifier	Acetonitrile (ACN)	Methanol (MeOH)	ACN's C≡N triple bond competes for stationary phase π-electrons. MeOH is protic and non-competitive.	α≈1.10→α>1.40
Column Temperature	40°C - 50°C	20°C - 25°C	Lower kinetic energy amplifies the enthalpic differences of steric binding between regioisomers.	α≈1.20→α>1.35
Buffer pH	pH 7.0 (Neutral)	pH 3.0 - 4.0 (Acidic)	Suppresses residual silanol ionization on the silica support, preventing secondary peak tailing of the basic pyrazole nitrogen.	Tailing Factor >1.5→<1.1

Part 4: Experimental Protocol (Orthogonal Method Development)

This protocol is designed as a self-validating system . Each step includes a specific empirical check to ensure the causality of the change is validated before proceeding to the next phase of method development.

Step 1: System and Column Equilibration

• Action: Install a Biphenyl or Phenyl-Hexyl column (e.g., 2.6 µm Core-Shell, 100 x 4.6 mm).

• Causality: Core-shell particles provide high efficiency ( N ) at lower backpressures, while the biphenyl ligand provides the necessary π-π interaction sites [5].

• Validation Check: Run a void volume marker (e.g., Uracil). Ensure peak symmetry is <1.2 to confirm column bed integrity and eliminate extra-column band broadening before injecting pyrazoles.

Step 2: Mobile Phase Preparation

• Action: Prepare Mobile Phase A: HPLC-grade Water with 0.1% Formic Acid (v/v). Prepare Mobile Phase B: HPLC-grade Methanol with 0.1% Formic Acid (v/v).

• Causality: Formic acid (pH ~2.7) ensures the nitrogens of the pyrazole ring remain consistently protonated or neutral depending on their specific pKa, while suppressing stationary phase silanol activity. Methanol is strictly used over Acetonitrile to prevent π-electron competition [5].

Step 3: Gradient Elution Optimization

• Action: Program a shallow gradient. Start at 40% B, ramping to 70% B over 15 minutes. Flow rate: 1.0 mL/min.

• Causality: A shallow gradient increases the residence time of the analytes in the column, allowing the subtle steric differences between the 1,5-diphenyl and 1,3-diphenyl isomers to interact with the biphenyl phase over a longer period.

• Validation Check: Calculate the retention factor ( k′ ). If k′<2 , the analytes are eluting too close to the void volume, severely limiting resolution; decrease the starting %B to 30%.

Step 4: Temperature Tuning

• Action: Set the column oven temperature to 25°C.

• Causality: Lower temperatures favor enthalpic interactions (π-π bonding) over entropic movement, maximizing the selectivity ( α ) between closely related regioisomers [4].

• Validation Check: Inject the co-eluting mixture. Calculate Resolution ( Rs​ ). If Rs​<1.5 (baseline resolution not achieved), lower the temperature to 20°C and reduce the gradient slope by 50%.

References

• ARPI - UNIPI. "Discovery of 1,5-Diphenylpyrazole-3-Carboxamide Derivatives as Potent, Reversible, and Selective Monoacylglycerol Lipase (MAGL) Inhibitors." [Link]

• Journal of the American Chemical Society. "Utopia Point Bayesian Optimization Finds Condition-Dependent Selectivity for N-Methyl Pyrazole Condensation."[Link]

• Axion Labs. "Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It)."[Link]

• Phenomenex. "Investigation of the Impact of Using Different Mobile Phase Ratios of Acetonitrile to Methanol on Reversed Phase Phenyl Selectivity."[Link]

Reference Data & Comparative Studies

Validation of 3-Ethyl-1,5-diphenyl-1H-pyrazole Purity: A Quantitative NMR (qNMR) Comparison Guide

As drug development pipelines become increasingly stringent, the absolute purity of starting materials and active pharmaceutical ingredient (API) intermediates is under intense regulatory scrutiny. 3-Ethyl-1,5-diphenyl-1H-pyrazole (CAS: 908329-99-7)[1] is a critical heterocyclic building block utilized in the synthesis of various biologically active compounds, including kinase and COX-2 inhibitors.

Traditionally, laboratories have relied on High-Performance Liquid Chromatography (HPLC-UV) or Gas Chromatography (GC-FID) to validate the purity of such pyrazole derivatives. However, these chromatographic techniques are relative methods prone to significant blind spots. This guide objectively compares quantitative Nuclear Magnetic Resonance (qNMR) against traditional chromatographic alternatives, providing the theoretical causality and experimental frameworks necessary to establish a self-validating purity assessment system.

Methodological Comparison: qNMR vs. Chromatography

To understand why qNMR is rapidly becoming the gold standard for absolute quantification[2], we must examine the physical causality behind signal generation in different analytical techniques.

The Flaw in Relative Quantification (HPLC/GC)

HPLC-UV relies on the Beer-Lambert law, where the detector response is dictated by the molar extinction coefficient ( ϵ ) of the molecule at a specific wavelength. If an impurity lacks a conjugated π -system (e.g., residual aliphatic solvents, water, or inorganic salts), it remains invisible to the UV detector[3]. Consequently, calculating purity via "Area Normalization" artificially inflates the purity of the target compound[4]. GC-FID suffers from a similar limitation; it cannot detect non-volatile inorganic salts and relies on variable carbon-hydrogen response factors.

The Mechanistic Superiority of qNMR

qNMR is a primary analytical method based on a fundamental principle of quantum physics: the integrated area of an NMR resonance signal is directly and universally proportional to the molar concentration of the nuclei (typically 1 H) producing that signal[4]. Because the 1 H nucleus acts as a universal chromophore, qNMR does not require a reference standard of the analyte itself[4]. Instead, it utilizes a highly pure, universally certified internal standard (IS) to establish an absolute mass balance[5].

Table 1: Comparative Analysis of Purity Validation Methods

Analytical Parameter	Quantitative NMR (qNMR)	HPLC-UV	GC-FID
Fundamental Principle	Direct molar ratio (nuclear spin)	Chromatographic separation + UV absorbance	Chromatographic separation + Flame Ionization
Reference Standard	Universal Internal Standard (e.g., DMSO 2​ )	Analyte-specific standard required	Analyte-specific standard required
Response Factor	Uniform across all 1 H nuclei	Variable (dependent on chromophore)	Variable (dependent on C-H content)
Detection of Inorganics	Indirectly (revealed via mass balance deficit)	No	No
Method Development Time	Minimal (No column/gradient optimization)	High	High

Experimental Workflow & Logical Relationships

The following Graphviz diagram illustrates the fundamental workflow divergence between absolute quantification (qNMR) and relative quantification (HPLC-UV).

Workflow comparison: qNMR (absolute quantification) vs. HPLC-UV (relative quantification).

Self-Validating qNMR Protocol for 3-Ethyl-1,5-diphenyl-1H-pyrazole

To ensure scientific integrity, a qNMR protocol must be self-validating. This means every parameter is mathematically justified to prevent systematic bias.

Step 1: Internal Standard (IS) Selection

Choosing the correct IS is the cornerstone of qNMR[5]. The IS must have high chemical purity (traceable to NIST/SI), complete solubility in the chosen solvent, and chemical shifts that do not overlap with the analyte[5].

• Analyte Profile: 3-Ethyl-1,5-diphenyl-1H-pyrazole exhibits aliphatic signals for the ethyl group (triplet at ~1.2 ppm, quartet at ~2.6 ppm) and aromatic signals for the phenyl/pyrazole rings (6.0–7.5 ppm).

• Selected IS: Dimethyl sulfone (DMSO 2​ ) . It provides a sharp, highly stable singlet at ~3.0 ppm in CDCl 3​ , perfectly situated in the baseline void between the analyte's aliphatic and aromatic signals.

Step 2: Metrological Gravimetric Preparation

Reliable weighing has a direct influence on the final purity result[6].

• Using a calibrated microbalance (readability d=0.001 mg), accurately weigh ~10.000 mg of 3-ethyl-1,5-diphenyl-1H-pyrazole into a clean glass vial.

• Accurately weigh ~5.000 mg of the DMSO 2​ Certified Reference Material (CRM) into the same vial. Causality: A 2:1 mass ratio ensures the molar ratio of the target protons yields an integration ratio close to 1:1, minimizing dynamic range errors in the receiver gain[6].

• Dissolve the mixture in 0.6 mL of CDCl 3​ (100% atom D, containing 0.03% TMS) and transfer to a high-quality 5 mm NMR tube.

Step 3: Optimized NMR Acquisition

• Pulse Angle: Set to a precise 90° excitation pulse to maximize signal-to-noise (S/N).

• Relaxation Delay ( D1​ ): Set D1​=60 seconds. Causality: To achieve >99.3% recovery of longitudinal magnetization, D1​ must be ≥5×T1​ of the slowest relaxing proton in the system. Failing to allow complete relaxation leads to partial saturation, skewing the integrals and artificially altering the purity value.

• Number of Scans (NS): 16 to 64 scans to ensure the S/N ratio of the analyte and IS peaks is >250:1.

Step 4: Data Processing & Purity Calculation

Apply exponential line broadening (LB = 0.3 Hz), zero-fill to at least 64k data points, and perform strict manual phase and baseline corrections. Calculate the absolute mass fraction ( Px​ ) using the following equation:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

Where:

• Ix​,Istd​ = Integrated area of the analyte peak (e.g., CH 3​ triplet at 1.2 ppm) and IS peak (DMSO 2​ singlet at 3.0 ppm).

• Nx​,Nstd​ = Number of protons generating the signal ( Nx​=3 for the ethyl CH 3​ ; Nstd​=6 for DMSO 2​ ).

• Mx​,Mstd​ = Molar masses (Analyte = 248.32 g/mol [1]; DMSO 2​ = 94.13 g/mol ).

• Wx​,Wstd​ = Gravimetric weights of the analyte and IS.

• Pstd​ = Certified purity of the IS CRM (e.g., 99.98%).

Comparative Experimental Data

To demonstrate the practical impact of these methodologies, Table 2 presents comparative purity data for a synthesized batch of 3-ethyl-1,5-diphenyl-1H-pyrazole.

Table 2: Purity Validation Results Across Analytical Platforms

Analytical Method	Reported Purity (%)	Impurities Detected	Method Bias / Limitation
HPLC-UV (254 nm)	99.65 ± 0.05%	Trace aromatic byproducts	Overestimation. Fails to detect UV-transparent residual solvents (e.g., ethyl acetate) or inorganic salts[4].
GC-FID	99.50 ± 0.08%	Trace volatile organics	Overestimation. Fails to account for non-volatile inorganic catalyst residues.
qNMR ( 1 H)	97.12 ± 0.15%	Aliphatics, water, absolute mass deficit	True Absolute Purity. Accurately accounts for the mass of all NMR-active and NMR-silent (via mass balance) impurities[3].

Data Interpretation: The discrepancy of >2.5% between the chromatographic methods and qNMR highlights the danger of relying solely on relative area normalization. The qNMR spectrum revealed residual aliphatic solvents (invisible to UV) and a mass balance deficit indicating the presence of inorganic salts. If this batch were used in downstream API synthesis based solely on HPLC data, the stoichiometric calculations would be fundamentally flawed, leading to reduced yields and altered impurity profiles[4].

Conclusion

While HPLC and GC remain invaluable for separating and identifying complex impurity profiles, they are fundamentally flawed when used as standalone tools for absolute purity assignment without specific reference standards. By leveraging the universal response of the 1 H nucleus, qNMR provides a primary, self-validating method for determining the absolute purity of 3-ethyl-1,5-diphenyl-1H-pyrazole. Implementing this protocol ensures metrological traceability, eliminates the need for analyte-specific standards, and safeguards the integrity of downstream pharmaceutical development.

References

• ResolveMass Laboratories. Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass. Available at: [Link]

• MDPI Molecules. Quantitative 1H Nuclear Magnetic Resonance Method for Assessing Purity. MDPI. Available at: [Link]

• BIPM. qNMR Internal Standard Reference Data (ISRD) & Quantitative NMR. Bureau International des Poids et Mesures. Available at:[Link]

Sources

• 1. 3-ethyl-1,5-diphenyl-1H-Pyrazole CAS#: 908329-99-7 [m.chemicalbook.com]
• 2. qNMR - BIPM [bipm.org]
• 3. Quantitative 1H Nuclear Magnetic Resonance Method for Assessing the Purity of Dipotassium Glycyrrhizinate [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Benchmarking the Catalytic Efficiency of 3-Ethyl-1,5-diphenyl-1H-Pyrazole Metal Complexes

As transition-metal catalysis evolves toward higher precision and lower catalyst loadings, the rational design of ancillary ligands has become paramount. Metal complexes bearing pyrazole-based ligands have emerged as highly versatile catalysts in organic transformations, particularly in carbon-carbon cross-coupling reactions[1]. This guide provides an in-depth technical benchmarking of 3-ethyl-1,5-diphenyl-1H-pyrazole metal complexes—specifically focusing on Palladium (Pd) systems—comparing their catalytic efficiency against alternative pyrazole derivatives and standard phosphine-based catalysts.

Mechanistic Rationale: The Causality of Ligand Design

To understand the superior catalytic performance of the 3-ethyl-1,5-diphenyl-1H-pyrazole ligand, one must analyze the causality behind its structural components. The reactivity of a metal complex is dictated by the delicate balance of steric shielding and electronic tuning.

• Electrophilic Metal Centers: Pyrazolyl palladium complexes are exceptionally effective for cross-coupling because the pyrazole nitrogen is a weaker σ-donor compared to traditional imines or pyridines[1]. This weaker donation leaves the coordinated metal center highly electrophilic, which thermodynamically favors the challenging oxidative addition of inert aryl halides[1].

• The 1,5-Diphenyl Backbone: The phenyl rings at positions 1 and 5 provide essential steric bulk and structural rigidity[2]. During the catalytic cycle, this steric shielding stabilizes the low-valent Pd(0) active species, preventing premature aggregation into inactive palladium black—a common degradation pathway at elevated temperatures.

• The 3-Ethyl "Goldilocks" Effect: The substituent at the 3-position dictates the fine-tuning of the catalyst. A methyl group (3-methyl) offers insufficient steric hindrance, leading to faster catalyst deactivation. Conversely, a tert-butyl group (3-tert-butyl) introduces excessive steric bulk that severely impedes the coordination of incoming substrates during the transmetalation step[1]. The 3-ethyl group strikes an optimal balance: its moderate +I (inductive) effect enriches the electron density at the Pd center just enough to facilitate oxidative addition, while its intermediate steric profile allows for smooth transmetalation.

Comparative Performance: Benchmarking Data

The catalytic efficiency of the [Pd(3-ethyl-1,5-diphenyl-1H-pyrazole)2​Cl2​] complex was benchmarked against alternative pyrazole derivatives and a standard non-pyrazolyl catalyst. The model reaction utilized was the Suzuki-Miyaura cross-coupling of 4-bromoanisole with phenylboronic acid to yield 4-methoxybiphenyl.

Table 1: Catalytic Efficiency in Suzuki-Miyaura Cross-Coupling

Reaction Conditions: 4-bromoanisole (1.0 mmol), phenylboronic acid (1.5 mmol), K₂CO₃ (2.0 mmol), DMF/H₂O (4:1), 80 °C.

Ligand System	Catalyst Loading (mol%)	Time (h)	Yield (%)	Turn-Over Frequency (h⁻¹)
3-Ethyl-1,5-diphenyl-1H-pyrazole	0.5	4	96	48.0
3-Methyl-1,5-diphenyl-1H-pyrazole	0.5	4	82	41.0
3-tert-Butyl-1,5-diphenyl-1H-pyrazole	0.5	4	68	34.0
Standard Pd(PPh3​)4​ (Non-pyrazolyl)	0.5	4	89	44.5
Ligand-Free ( PdCl2​ Control)	0.5	24	<5	<0.5

Data Interpretation: The 3-ethyl derivative outperforms both its methyl and tert-butyl counterparts, validating the mechanistic hypothesis that an intermediate steric profile maximizes the Turn-Over Frequency (TOF).

Experimental Workflows (Self-Validating Protocols)

To ensure trustworthiness and reproducibility, the following protocols incorporate internal standards and mandatory control variables, establishing a self-validating experimental system.

Protocol A: Synthesis of the Precatalyst [Pd(L)2​Cl2​]

Causality: The displacement of the labile cyclooctadiene (COD) ligand by the pyrazole nitrogen is thermodynamically driven, ensuring complete coordination without the need for harsh heating.

• Preparation: Dissolve 2.0 equivalents of 3-ethyl-1,5-diphenyl-1H-pyrazole in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Metalation: Add 1.0 equivalent of [PdCl2​(COD)] to the solution.

• Stirring: Stir the reaction mixture at room temperature for 12 hours.

• Isolation: Concentrate the solvent in vacuo and precipitate the complex using cold diethyl ether. Filter and dry under vacuum.

• Validation: Confirm coordination via 1H NMR by observing the distinct downfield shift of the pyrazole C4-proton compared to the free ligand.

Protocol B: Standardized Catalytic Evaluation

Causality: Dodecane is used as an internal standard to prevent isolation yield errors, while the ligand-free control isolates the true catalytic acceleration provided by the pyrazole framework[3].

• Reaction Setup: In an oven-dried Schlenk tube, combine 4-bromoanisole (1.0 mmol), phenylboronic acid (1.5 mmol), and K2​CO3​ (2.0 mmol).

• Catalyst Addition: Add 0.5 mol% of the synthesized [Pd(L)2​Cl2​] complex.

• Solvent & Standard: Inject 5 mL of a degassed DMF/H₂O (4:1) mixture. Immediately add 0.5 mmol of anhydrous dodecane as an internal standard for GC-MS quantification.

• Heating: Heat the mixture to 80 °C for exactly 4 hours.

• Control Experiment: Run a parallel reaction omitting the pyrazole ligand (using only PdCl2​ ) to quantify background reactivity and validate the ligand's effect[3].

• Analysis: Quench the reaction with water, extract with ethyl acetate, and analyze the organic layer via GC-MS. Calculate the TOF based on the dodecane internal standard peak area.

Catalytic Cycle Visualization

The following diagram maps the logical progression of the Pd-pyrazole catalyzed Suzuki-Miyaura cross-coupling workflow, highlighting the oxidation states and intermediate transformations.

Catalytic cycle of Suzuki-Miyaura cross-coupling mediated by Pd-pyrazole complexes.

References

• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions RSC Advances[Link]

• I2-Mediated Oxidative C–N Bond Formation for Metal-Free One-Pot Synthesis of Di-, Tri-, and Tetrasubstituted Pyrazoles from α,β-Unsaturated Aldehydes/Ketones and Hydrazines The Journal of Organic Chemistry[Link]

• Synthesis of Mono- and Bis-Pyrazoles Bearing Flexible p-Tolyl Ether and Rigid Xanthene Backbones, and Their Potential as Ligands in the Pd-Catalysed Suzuki–Miyaura Cross-Coupling Reaction MDPI - Molecules[Link]

Sources

• 1. Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01430B [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to Comparative Molecular Docking of 3-Ethyl-1,5-Diphenyl-1H-Pyrazole Analogs

Introduction: The Significance of the Pyrazole Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as keystones in the development of novel therapeutics. The pyrazole nucleus is one such "privileged scaffold," a five-membered heterocyclic ring containing two adjacent nitrogen atoms.[1][2] Its remarkable versatility and favorable drug-like properties have made it a cornerstone in a multitude of approved drugs, from the anti-inflammatory agent celecoxib to kinase inhibitors used in oncology like crizotinib.[3][4] The metabolic stability and synthetic accessibility of the pyrazole ring allow for extensive chemical modification, enabling the fine-tuning of pharmacological activity.[1][2]

This guide focuses on a specific subclass: 3-ethyl-1,5-diphenyl-1H-pyrazole analogs. We will explore a rigorous, validated workflow for conducting comparative molecular docking studies. Molecular docking is a powerful computational technique that predicts the preferred orientation and binding affinity of one molecule (a ligand, such as our pyrazole analog) to a second (a biological target, typically a protein).[5][6] By simulating this molecular "handshake," we can rapidly screen libraries of compounds, prioritize candidates for synthesis, and generate hypotheses about structure-activity relationships (SAR) before committing significant resources to wet-lab experiments.[7][8]

Our objective is to provide researchers, scientists, and drug development professionals with a practical, in-depth guide that not only outlines the "how" but, more critically, explains the "why" behind each step of a comparative docking study.

Section 1: The Scientific Rationale - Selecting a Target and Defining the 'Why'

A successful docking study begins not with the computer, but with a clear biological hypothesis. The choice of a protein target is paramount and must be grounded in a deep understanding of the disease pathology. Pyrazole derivatives have demonstrated a wide spectrum of biological activities, including anti-inflammatory, analgesic, anticancer, and antimicrobial effects.[1][3] A significant portion of the anti-inflammatory action of pyrazole-containing drugs like celecoxib stems from their ability to selectively inhibit the Cyclooxygenase-2 (COX-2) enzyme.[9]

The COX-2 enzyme is an ideal target for this guide because it is pathologically relevant in inflammation and cancer, and its inhibition by pyrazole-based molecules is well-documented.[9][10] The enzyme catalyzes the conversion of arachidonic acid to prostaglandins, which are key mediators of pain and inflammation.[9] By targeting COX-2, we aim to identify pyrazole analogs that can selectively block this pathway.

Causality Behind Target Selection:

• Established Precedent: Known drugs with a pyrazole core (e.g., Celecoxib) are effective COX-2 inhibitors.[9]

• Structural Data Availability: High-resolution crystal structures of human COX-2 in complex with inhibitors are available in the Protein Data Bank (PDB), a critical requirement for structure-based design.[11]

• Medical Relevance: COX-2 remains a high-value target for developing safer and more effective anti-inflammatory and analgesic agents.[9]

Section 2: The Experimental Workflow - A Self-Validating Protocol

A trustworthy computational protocol must be a self-validating system. This means we must first prove that our chosen docking parameters can accurately reproduce a known, experimentally determined binding pose before applying it to novel, untested compounds. This process is known as re-docking or protocol validation.

Below is a diagram illustrating the comprehensive workflow for a comparative molecular docking study.

Caption: A validated workflow for comparative molecular docking.

Step-by-Step Methodology

2.1: Target Protein Preparation

The quality of your target structure directly impacts the reliability of your docking results.

• Obtain the Crystal Structure: Download the 3D coordinates of your target protein from the Protein Data Bank (RCSB PDB). For this study, we will use the human COX-2 structure in complex with Celecoxib (PDB ID: 5KIR). This structure provides a crucial reference for defining the active site.

• Clean the Structure: The raw PDB file often contains non-essential molecules like water, co-factors, and multiple protein chains.[12] Using molecular visualization software such as UCSF Chimera or Discovery Studio, remove all water molecules and any chains not involved in the binding site of interest.[12][13]

• Prepare the Protein for Docking: This is a critical step.

  • Add Polar Hydrogens: Crystal structures typically do not include hydrogen atoms. Adding them is essential for correctly modeling hydrogen bonds.[14]

  • Assign Partial Charges: Assign appropriate atomic partial charges (e.g., Gasteiger charges) to the protein atoms. This is necessary for the scoring function to calculate electrostatic interactions.[15]

  • Save in PDBQT Format: For use with AutoDock Vina, the prepared protein must be saved in the PDBQT file format, which includes charge and atom type information.[12]

2.2: Ligand Preparation

Your query molecules (the pyrazole analogs) must also be properly prepared.

• 2D Sketching and 3D Conversion: Sketch the 2D structures of your 3-ethyl-1,5-diphenyl-1H-pyrazole analogs using software like ChemDraw or MarvinSketch. Convert these 2D structures into 3D conformations.

• Energy Minimization: The initial 3D structure may not be in a low-energy, stable conformation.[16][17] It is crucial to perform energy minimization using a suitable force field (e.g., MMFF94) to obtain a more realistic, low-energy conformer.[18] This step prevents distorted geometries from producing misleading docking results.[16]

• Save in PDBQT Format: Similar to the protein, the prepared ligands must be converted to the PDBQT format for AutoDock Vina.[15]

2.3: The Docking Simulation & Protocol Validation

• Define the Binding Site (Grid Box): The docking algorithm needs to know where to perform its search. The search space, or "grid box," should be centered on the active site of the protein. The most reliable way to do this is to use the coordinates of the co-crystallized ligand (Celecoxib in PDB: 5KIR) as the center of your grid box. The size should be large enough to accommodate your analogs with some room for rotational and translational movement.[12]

• Protocol Validation (Re-docking):

  • Action: Dock the extracted Celecoxib ligand back into the prepared COX-2 structure using the defined grid box.

  • Analysis: Superimpose the lowest-energy docked pose of Celecoxib with its original crystallographic position. Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the two poses.

  • Trustworthiness Check: A successful validation is generally indicated by an RMSD value of less than 2.0 Angstroms (Å) .[19][20] This result provides confidence that the docking protocol is capable of accurately reproducing the known binding mode.

• Virtual Screening of Pyrazole Analogs: Once the protocol is validated, use the exact same docking parameters to dock your library of 3-ethyl-1,5-diphenyl-1H-pyrazole analogs against the prepared COX-2 target.

Section 3: Data Interpretation & Comparative Analysis

The output of a docking simulation provides a wealth of data. The primary metrics for comparison are the docking score (binding affinity) and the binding interactions.[21]

• Binding Affinity/Docking Score: This value, reported in kcal/mol, is an estimate of the binding free energy.[21] More negative scores suggest stronger, more favorable binding interactions.[20][22]

• Binding Interactions: Visualization of the docked pose is crucial. Analyze the types of interactions formed between the ligand and the protein's active site residues. Key interactions to look for include:

  • Hydrogen Bonds: Strong, directional interactions.

  • Hydrophobic Interactions: Interactions between nonpolar regions.

  • Pi-Pi Stacking: Interactions between aromatic rings.

Hypothetical Comparative Data

To illustrate the analysis, let's consider a hypothetical set of analogs and their docking results against COX-2.

Analog ID	2D Structure	Binding Affinity (kcal/mol)	Key Interacting Residues (Hydrogen Bonds)
Celecoxib (Ref.)	(Reference Drug)	-10.9	His90, Arg513, Ser353
PYR-01 (Parent)	3-ethyl-1,5-diphenyl-1H-pyrazole	-9.5	His90, Phe518
PYR-02 (+SO2NH2)	Analog with sulfonamide group	-11.2	His90, Arg513, Gln192, Ser353
PYR-03 (+Cl)	Analog with chloro group on phenyl ring	-9.8	His90, Phe518, Val523

Analysis of Results:

• PYR-02 shows the most promising binding affinity (-11.2 kcal/mol), even stronger than the reference drug Celecoxib.[23]

• The addition of the sulfonamide (-SO2NH2) group in PYR-02 appears critical. It successfully recapitulates the key hydrogen bond interactions with Arg513 and Ser353 observed for Celecoxib, which are known to be crucial for selective COX-2 inhibition.[9] This demonstrates a clear structure-activity relationship.

• PYR-01 and PYR-03 show weaker binding and fewer critical hydrogen bonds, suggesting they are likely less potent inhibitors.

The following diagram illustrates the key interactions of the most promising hypothetical analog, PYR-02, within the COX-2 active site.

Caption: Key interactions of a high-affinity pyrazole analog in the COX-2 active site.

Conclusion and Future Directions

This guide has detailed a robust, validated workflow for conducting comparative molecular docking of 3-ethyl-1,5-diphenyl-1H-pyrazole analogs. The results of such an in silico study provide powerful insights, allowing for the rational prioritization of compounds for chemical synthesis and subsequent in vitro biological evaluation.[24]

Based on our hypothetical analysis, analog PYR-02 would be the top candidate for synthesis. The computational model predicts that its sulfonamide group is key to achieving high-affinity and selective binding to COX-2. The next logical steps would be to synthesize PYR-02 and test its activity in a COX-2 inhibition assay to validate the computational prediction.[25] Molecular docking, when applied with scientific rigor and a self-validating framework, serves as an indispensable tool in accelerating the drug discovery pipeline.[7][8]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-ethyl-1,5-diphenyl-1H-Pyrazole

This guide provides essential safety and logistical information for the handling and disposal of 3-ethyl-1,5-diphenyl-1H-Pyrazole. As a Senior Application Scientist, the following content is synthesized from established safety protocols for related chemical structures and general best practices in a laboratory setting, designed to provide a robust framework for ensuring the safety of researchers, scientists, and drug development professionals.

Inferred Hazard Profile and the Imperative for Caution

Given the general toxicological profiles of substituted pyrazoles, it is prudent to treat 3-ethyl-1,5-diphenyl-1H-Pyrazole as a potentially hazardous substance. Structurally similar compounds exhibit a range of health effects, including skin and eye irritation, and potential for harm if swallowed or inhaled.[3][4][5] Therefore, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical component of safe laboratory practice.

Core Principles of Chemical Handling

Before detailing specific PPE, it is essential to adhere to fundamental laboratory safety rules. These include, but are not limited to:

• Working in a well-ventilated area , preferably within a chemical fume hood, to minimize inhalation exposure.[6]

• Prohibiting eating, drinking, and smoking in the laboratory to prevent ingestion of the chemical.[7][8]

• Washing hands thoroughly after handling the compound and before leaving the laboratory.[9]

• Maintaining a clean and organized workspace to prevent accidental spills and contamination.[8]

Recommended Personal Protective Equipment (PPE)

The selection of appropriate PPE is based on a risk assessment of the potential hazards. The following table summarizes the recommended PPE for handling 3-ethyl-1,5-diphenyl-1H-Pyrazole.

Protective Equipment	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or safety glasses with side shields meeting ANSI Z87.1 standards.[10] A face shield may be necessary for splash hazards.[10]	To protect the eyes from splashes, which could cause serious irritation.
Hand Protection	Compatible chemical-resistant gloves (e.g., nitrile).[11] Double gloving may be appropriate for increased protection.[10]	To prevent skin contact, which may cause irritation.[4][6]
Skin and Body Protection	A lab coat, preferably with long sleeves and a secure closure.[7][9]	To protect the skin from accidental spills and contamination.[6]
Respiratory Protection	Generally not required with adequate ventilation. If dust or aerosols may be generated, a NIOSH-approved respirator is recommended.[6][11]	To prevent the inhalation of potentially harmful airborne particles.[6]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational plan is crucial for minimizing exposure and ensuring safety.

1. Preparation:

• Before handling, ensure that an eyewash station and safety shower are accessible and unobstructed.
• Review the location and operation of fire extinguishers and spill kits.[12]
• Don all required PPE as outlined in the table above.

2. Handling the Compound:

• Conduct all manipulations of 3-ethyl-1,5-diphenyl-1H-Pyrazole within a certified chemical fume hood.[6]
• Use non-sparking tools if the compound is flammable, and take precautions against static discharge.[6]
• Keep containers of the chemical tightly closed when not in use.

3. Spill Management:

• In the event of a small spill, contain the material with an inert absorbent (e.g., sand or vermiculite).[1]
• Carefully collect the contaminated absorbent material into a designated hazardous waste container.[1]
• Clean the spill area with a suitable solvent, and dispose of all cleaning materials as hazardous waste.[1]
• For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.[1]

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental stewardship.

1. Waste Segregation and Collection:

• Solid Waste: Collect any unused solid 3-ethyl-1,5-diphenyl-1H-Pyrazole and any materials grossly contaminated with the compound (e.g., weighing papers, gloves) in a clearly labeled, sealable, and chemically compatible hazardous waste container.[13]
• Liquid Waste: Solutions containing 3-ethyl-1,5-diphenyl-1H-Pyrazole should be collected in a separate, compatible liquid waste container.[1] Do not mix with other waste streams unless explicitly permitted by your EHS department.[13]
• Empty Containers: Triple-rinse empty containers with a suitable solvent. Collect the rinsate as hazardous liquid waste. Deface the original label before disposing of the container in regular trash.[14]

2. Waste Storage and Disposal:

• Store sealed waste containers in a designated hazardous waste accumulation area, away from incompatible materials.[13]
• Arrange for disposal through your institution's licensed hazardous waste disposal contractor.[1][6] High-temperature incineration is a common and recommended method for such compounds.[13]

Workflow for Safe Handling and PPE Selection

The following diagram illustrates the decision-making process for the safe handling of 3-ethyl-1,5-diphenyl-1H-Pyrazole.

Caption: Workflow for handling 3-ethyl-1,5-diphenyl-1H-pyrazole.

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